Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate

• CAS: 164297-32-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitroaromatic compounds, particularly those with a polycyclic framework, are of significant interest in medicinal chemistry and materials science. The unique electronic properties imparted by the nitro groups make these molecules valuable as intermediates in the synthesis of various therapeutic agents and as components in electronic materials. Among these, nitro-substituted fluorene derivatives have garnered attention due to the versatility of the fluorene scaffold. This guide provides a comprehensive overview of a plausible synthetic route and detailed characterization methods for a specific, highly functionalized derivative: Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate.

The fluorene ring system is susceptible to electrophilic aromatic substitution, with the 2, 7, and to a lesser extent, the 4 positions being the most reactive. The introduction of three nitro groups, coupled with a methyl carboxylate at the 4-position, creates a molecule with a distinct electronic profile, making it a potentially valuable building block for further chemical elaboration. This document outlines a logical, multi-step synthesis commencing from a commercially available precursor, followed by a thorough discussion of the analytical techniques required to confirm the structure and purity of the final compound.

Synthesis of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate

The synthesis of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate can be logically approached in two major stages: first, the preparation of the un-nitrated precursor, Methyl 9H-fluorene-4-carboxylate, followed by the challenging multi-nitration of the fluorene core.

Part 1: Synthesis of Methyl 9H-fluorene-4-carboxylate

A robust, three-step synthesis for Methyl 9H-fluorene-4-carboxylate has been established, starting from diphenylmethane-2'-carboxylic acid.[1] This pathway involves an intramolecular cyclization, a reduction of the resulting ketone, and a final esterification.

Synthetic pathway for Methyl 9H-fluorene-4-carboxylate.

Step 1: Synthesis of 9-Oxofluorene-4-carboxylic acid [1]

• In a suitable reaction vessel, carefully add concentrated sulfuric acid.

• With vigorous stirring, slowly add diphenylmethane-2'-carboxylic acid to the sulfuric acid.

• Heat the reaction mixture to 110-115 °C and maintain this temperature for 30 minutes. The solid should dissolve to form a deep red solution.

• Cool the reaction mixture to room temperature and then carefully pour it into a beaker containing ice-water with vigorous stirring.

• A yellow precipitate will form. Isolate the solid by vacuum filtration and wash thoroughly with water until the washings are neutral.

• Dry the product, 9-oxofluorene-4-carboxylic acid, under vacuum.

Step 2: Synthesis of 9H-Fluorene-4-carboxylic acid [1]

• In a three-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 9-oxofluorene-4-carboxylic acid, hydrazine hydrate (80%), and diethylene glycol.

• Heat the mixture to 100 °C and stir for 1 hour.

• Cool the mixture slightly and add potassium hydroxide pellets in portions.

• Heat the mixture again, allowing for the distillation of water and excess hydrazine.

• Once the temperature of the reaction mixture reaches 195-200 °C, maintain it at reflux for 4 hours.

• Cool the reaction mixture to room temperature and pour it into a beaker containing water.

• Acidify the aqueous solution with concentrated hydrochloric acid to precipitate the product.

• Isolate the solid by vacuum filtration, wash with water, and dry to yield 9H-fluorene-4-carboxylic acid.

Step 3: Synthesis of Methyl 9H-fluorene-4-carboxylate [1]

• In a round-bottom flask equipped with a reflux condenser, suspend 9H-fluorene-4-carboxylic acid in methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid to the suspension with stirring.

• Heat the reaction mixture to reflux and maintain for 6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and remove the excess methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield pure Methyl 9H-fluorene-4-carboxylate.

Part 2: Nitration of Methyl 9H-fluorene-4-carboxylate

The nitration of the fluorene ring is a classic electrophilic aromatic substitution. To achieve the desired 2,5,7-trinitro substitution pattern, a strong nitrating agent and carefully controlled reaction conditions are necessary. A mixture of fuming nitric acid and concentrated sulfuric acid is a common and potent nitrating agent for deactivating aromatic systems and for multiple nitrations.[2] The regioselectivity of the nitration will be influenced by the directing effects of the existing substituents and the reaction conditions. The carboxylate group at the 4-position is a deactivating group and a meta-director, which would direct incoming electrophiles to the 5 and 3 positions. However, the overall electronic nature of the fluorene ring system favors substitution at the 2 and 7 positions. Achieving nitration at the 5-position will likely require forcing conditions.

Mechanism of electrophilic aromatic nitration.

Caution: This reaction involves the use of highly corrosive acids and the product is a polynitrated aromatic compound, which should be handled as a potentially explosive substance. All operations must be conducted in a certified fume hood with appropriate personal protective equipment, including acid-resistant gloves, a lab coat, and safety goggles. A blast shield is highly recommended.

• In a round-bottom flask, carefully add concentrated sulfuric acid and cool it to 0 °C in an ice bath.

• Slowly add Methyl 9H-fluorene-4-carboxylate to the cold sulfuric acid with continuous stirring.

• In a separate flask, prepare a mixture of fuming nitric acid and concentrated sulfuric acid, and cool it to 0 °C.

• Add the cold nitrating mixture dropwise to the solution of the fluorene derivative over a period of 30-60 minutes, ensuring the temperature of the reaction mixture does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to 50-60 °C for 2-3 hours to promote further nitration. The progress of the reaction should be monitored by TLC.

• After the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• A precipitate will form. Isolate the solid by vacuum filtration and wash it extensively with cold water until the filtrate is neutral.

• Wash the crude product with a cold, dilute sodium bicarbonate solution to remove any acidic impurities, followed by another wash with cold water.

• Dry the crude product thoroughly. Purification can be attempted by recrystallization from a suitable solvent system (e.g., ethanol/acetone), though care must be taken due to the potential thermal instability of the product.

Characterization

The structural confirmation of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate relies on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, along with Mass Spectrometry (MS) for molecular weight determination.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the precise structure of the synthesized compound. The expected chemical shifts in both ¹H and ¹³C NMR spectra are influenced by the electron-withdrawing nitro groups and the methyl carboxylate group.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl ester protons. The strong deshielding effect of the nitro groups will cause the aromatic protons to resonate at a downfield region.

Predicted ¹H NMR Data
Chemical Shift (δ, ppm)	Assignment
~8.5 - 9.0	Aromatic protons adjacent to nitro groups
~8.0 - 8.5	Other aromatic protons
~4.5	Methylene protons at C9
~4.0	Methyl ester protons (-OCH₃)

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information about all the carbon atoms in the molecule. The carbons attached to the nitro groups will be significantly deshielded.

Predicted ¹³C NMR Data
Chemical Shift (δ, ppm)	Assignment
~165 - 170	Carbonyl carbon of the ester (-COO-)
~140 - 150	Aromatic carbons attached to nitro groups
~120 - 140	Other aromatic carbons
~53	Methyl ester carbon (-OCH₃)
~37	Methylene carbon at C9

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. The spectrum of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate is expected to show characteristic absorption bands for the nitro groups, the ester carbonyl group, and the aromatic ring.

Predicted IR Data
Wavenumber (cm⁻¹)	Assignment
~3100 - 3000	Aromatic C-H stretch
~2950	Aliphatic C-H stretch (from -CH₃ and -CH₂-)
~1720 - 1730	C=O stretch of the ester
~1530 - 1550	Asymmetric NO₂ stretch[3]
~1340 - 1360	Symmetric NO₂ stretch[3]
~1600, ~1450	Aromatic C=C stretches
~1250	C-O stretch of the ester

Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight of the synthesized compound. The expected molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ should correspond to the calculated molecular weight of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (C₁₅H₉N₃O₈).

Safety Precautions for Handling Polynitrated Aromatic Compounds

Polynitrated aromatic compounds are energetic materials and must be handled with extreme caution.[4][5][6][7]

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, and appropriate chemical-resistant gloves.

• Ventilation: All work must be conducted in a certified chemical fume hood.

• Static Discharge: Take precautions to avoid static discharge, which can initiate the decomposition of sensitive compounds. Use anti-static mats and ground all equipment.

• Heat, Friction, and Impact: Avoid exposing the compound to heat, friction, or impact, as these can lead to detonation. Use glass or ceramic spatulas instead of metal ones.

• Scale of Reaction: Perform the synthesis on the smallest possible scale, especially for the first time.

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from heat sources and incompatible materials. The storage container should be vented if there is a possibility of gas evolution.

• Waste Disposal: Dispose of all waste containing the nitrated product according to institutional and regulatory guidelines for explosive waste. Do not mix with other chemical waste.

References

• Yousif, D., Vaghi, L., Daniliuc, C. G., Po, R., Papagni, A., & Rizzo, F. (2023). Regioselectivity Control in Spirobifluorene Nitration under Mild Conditions: Explaining the Crivello's Reagent Mechanism. The Journal of Organic Chemistry, 88(9), 5285–5290.

• Organic Syntheses. (n.d.). 9-fluorenecarboxylic acid. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). IR: nitro groups. Retrieved from [Link]

• Quora. (2021, August 1). Is sulfuric acid needed in nitrations? Would fuming nitric acid still nitrate organic materials? Retrieved from [Link]

• KBR. (n.d.). Nitration and Sulfuric Acid Recovery: Effective Reaction Control and Efficient Acid Recycling for Economic Production. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Explosive Chemicals SOP. Retrieved from [Link]

• Heritage Environmental Services. (2024, December 9). Class 1 Explosives: 4 Best Practices For Safety And Compliance. Retrieved from [Link]

• The Chemistry Blog. (2024, September 18). How To Handle Explosive Chemicals. Retrieved from [Link]

• Hong Kong University of Science and Technology. (n.d.). Working with Potential Explosives. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. quora.com [quora.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. research.wayne.edu [research.wayne.edu]
• 5. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 6. chemicals.co.uk [chemicals.co.uk]
• 7. hseo.hkust.edu.hk [hseo.hkust.edu.hk]

Molecular Engineering with Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (MTNFC): A Technical Guide to Push-Pull Charge-Transfer Systems

Executive Summary

In the design of advanced optoelectronic materials and charge-transfer complexes, the precise tuning of molecular energy levels is paramount. Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (MTNFC) has emerged as a premier, highly electron-deficient building block[1]. By leveraging its unique steric and electronic profile, researchers can synthesize highly conjugated "push-pull" diads that exhibit pronounced Intramolecular Charge Transfer (ICT)[2].

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic property listing. Here, we will dissect the causality behind MTNFC’s physical and chemical properties, explore the mechanistic logic of its electron-accepting behavior, and provide a self-validating experimental protocol for synthesizing functional ICT materials.

Physicochemical Profiling and Structural Causality

The utility of MTNFC (CAS: 164297-32-9) lies in the synergistic effect of its functional groups. Standard fluorene is relatively electron-rich; however, the strategic placement of three nitro (

) groups at the 2, 5, and 7 positions fundamentally inverts this electronic nature, transforming the fluorene core into a potent -electron acceptor[2].

The Role of the 4-Methoxycarbonyl Group

The addition of the methoxycarbonyl group (

) at the 4-position serves two critical functions:

• Electronic Depression of the LUMO: As a strong electron-withdrawing group (EWG), the ester linkage further lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy, increasing the molecule's overall electron affinity compared to standard 2,4,7-trinitro-9-fluorenone (TNF)[3].

• Steric Modulation: The bulky ester group at the bay region (4-position) induces a calculated steric twist when MTNFC is coupled with bulky electron donors. This structural distortion prevents excessive

  -stacking aggregation in the solid state, which is crucial for maintaining solubility and processability in photothermoplastic recording media[2].

Quantitative Data Summary

Table 1: Fundamental Chemical and Physical Properties of MTNFC

Property	Value / Description	Causality / Significance
Chemical Name	Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate	Core scaffold for molecular hybridization.
CAS Number	164297-32-9[4]	Unique identifier for procurement and safety tracking.
Molecular Formula	[1]	Dictates the mass and elemental composition.
Molecular Weight	359.25 g/mol [1]	Used for precise stoichiometric calculations in coupling.
Redox Behavior	Reversible single-electron reductions	Indicates high stability of the radical anion state[3].
Optical Profile	UV-active (pre-coupling)	Shifts to deep visible/NIR upon donor complexation due to ICT.

Mechanistic Insights: Intramolecular Charge Transfer (ICT)

When MTNFC is condensed with an electron-rich moiety—such as a 1,3-dithiol-2-ylidene or a ferrocene derivative—it forms a highly conjugated

(Donor-Pi-Acceptor) system[2][3].

The causality of the resulting optical properties is rooted in the elongation of the

double bond that links the donor to the MTNFC acceptor. X-ray crystallography confirms that in the ground state, electron density is partially transferred from the dithiole/ferrocene donor to the polynitrofluorene core. Upon photoexcitation, a massive redistribution of electron density occurs, manifesting as a strong, broad absorption band in the visible spectrum[2].

Fig 1. Push-pull intramolecular charge transfer (ICT) mechanism in MTNFC-based diads.

Experimental Protocols: Self-Validating Synthesis

To ensure scientific integrity and reproducibility, the following protocol details the synthesis of 9-(4,5-Dimethyl-[1,3]dithiol-2-ylidene)-2,5,7-trinitro-9H-fluorene-4-carboxylate[2]. This workflow is designed as a self-validating system , meaning each step contains an observable metric to confirm success before proceeding.

Step-by-Step Methodology

Step 1: Reagent Preparation & Dissolution

• Action: In an inert atmosphere (Argon), combine 1.0 equivalent of MTNFC with 1.05 equivalents of 4,5-dimethyl-2-methylsulfanyl-1,3-dithiolium triflate in anhydrous N,N-dimethylformamide (DMF).

• Validation Checkpoint: Complete dissolution must occur. The solution will initially appear pale yellow/orange, confirming the baseline state of the uncoupled reagents.

Step 2: Condensation Reaction

• Action: Add a catalytic amount of a non-nucleophilic base (e.g., pyridine or triethylamine) and heat the reaction mixture to 80°C for 15.0 hours[2].

• Validation Checkpoint: A distinct chromic shift to deep red or purple must be observed within the first hour. This color change is the macroscopic manifestation of the ICT band forming as conjugation is established.

Step 3: Workup and Isolation

• Action: Cool the mixture to room temperature and pour it into ice water to precipitate the product. Filter the solid and wash sequentially with water and cold methanol to remove unreacted salts and DMF.

• Validation Checkpoint: Perform Thin-Layer Chromatography (TLC) using a Dichloromethane/Hexane eluent. The complete disappearance of the MTNFC starting material spot confirms reaction completion. Yields typically reach ~86%[2].

Step 4: Analytical Characterization

• Action: Analyze the purified solid via UV-Vis spectroscopy and Cyclic Voltammetry (CV).

• Validation Checkpoint: UV-Vis must reveal a new, intense absorption band in the visible region (absent in the starting materials). CV must show reversible single-electron reduction waves, proving the structural integrity of the fluorene acceptor core[3].

Fig 2. Self-validating synthetic workflow for MTNFC-dithiole push-pull complexes.

Applications in Advanced Materials

The physical and chemical properties of MTNFC make it indispensable for several high-tech applications:

• Photothermoplastic Recording Media: When MTNFC-dithiole derivatives are incorporated into photoconductive polymer films, they act as highly efficient photosensitizers. The ICT characteristics significantly increase the photosensitivity of the media in the visible region[2].

• Non-Linear Optics (NLO): The strong dipole moment generated by the asymmetric electron distribution between the donor and the MTNFC acceptor makes these molecules excellent candidates for second-order non-linear optical materials.

• Molecular Sensors: Because the ICT band is highly sensitive to the electronic environment, MTNFC derivatives can be utilized as solvatochromic probes or redox-active sensors[3].

References

• Molaid. "2,5,7-trinitrofluorene-4-carboxylic acid methyl ester | 164297-32-9". Molaid Chemical Database. Available at:[Link]

• Perepichka, D. F., et al. (2008). "Combining High Electron Affinity and Intramolecular Charge Transfer in 1,3-Dithiole-Nitrofluorene Push-Pull Diads." Chemistry - A European Journal, 14(9), 2757-2770. Available at:[Link]

• Perepichka, D. F., et al. (2001). "Electron acceptors of the fluorene series: Part 12. 9-(Metalloceneylidene)nitrofluorene derivatives..." Journal of Organometallic Chemistry, 637-639, 445-462. Available at:[Link]

Sources

• 1. 2,5,7-trinitrofluorene-4-carboxylic acid methyl ester - CAS号 164297-32-9 - 摩熵化学 [molaid.com]
• 2. 9-(4,5-Dimethyl-[1,3]dithiol-2-ylidene)-2,5,7-trinitro-9H-fluorene-4-carboxylic acid methyl ester - CAS号 207499-03-4 - 摩熵化学 [molaid.com]
• 3. 1,1'-bis(4-methoxycarbonyl-2,5,7-trinitrofluoren-9-ylidenemethyl)ferrocene - CAS号 402519-93-1 - 摩熵化学 [molaid.com]
• 4. methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate [cymitquimica.com]

Trinitro-Fluorene Derivatives: A Comprehensive Technical Guide on Synthesis, Optoelectronics, and Toxicological Profiling

Executive Summary

Trinitro-fluorene derivatives, most notably 2,4,7-trinitro-9-fluorenone (TNF) and 9-dicyanomethylene-2,4,7-trinitrofluorene (DTF), represent a critical class of electron-deficient organic molecules. While historically pivotal in the development of organic electronics, photorefractive polymers, and charge-transfer complexes, their highly reactive nature and planar structures necessitate rigorous toxicological profiling by drug development professionals and occupational health scientists. This in-depth guide synthesizes the chemical kinetics of their production, their mechanistic roles in optoelectronics, and their genotoxic liabilities.

Chemical Architecture and Synthesis Kinetics

The defining feature of trinitro-fluorene derivatives is their extreme electron deficiency. The fluorenone core is inherently deactivated by the C-9 carbonyl group. The introduction of three nitro (-NO

) groups further withdraws electron density via both inductive and resonance effects, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) energy, making it a potent electrophile[1].

Causality in Regioselective Nitration

The direct nitration of fluoren-9-one requires potent electrophilic conditions. Sulfuric acid (H

SO ) acts as a critical catalyst, protonating nitric acid (HNO ) to generate the highly electrophilic nitronium ion (NO ). The existing C-9 carbonyl group is an electron-withdrawing group that deactivates the aromatic rings, directing the incoming nitronium ions specifically to the 2, 4, and 7 positions. Steric hindrance and the electronic directing effects of the sequentially added nitro groups lock the substitution pattern, ensuring high regioselectivity[2].

Synthesis workflow of TNF and its subsequent conversion to DTF via Knoevenagel condensation.

Protocol 1: Regioselective Synthesis of 2,4,7-Trinitro-9-fluorenone (TNF)

Self-Validating Step: The reaction's success is visually confirmed by the precipitation of bright yellow needles, indicative of the highly conjugated trinitro system forming.

• Preparation: Suspend 10 g of fluoren-9-one in water (acting as a green solvent to manage exothermicity) or glacial acetic acid.

• Electrophile Generation: Slowly add a pre-chilled mixture of fuming nitric acid and concentrated sulfuric acid (1:1 v/v) dropwise to the suspension under vigorous stirring[2].

• Thermal Activation: Heat the reaction mixture to 90°C for 2 hours. The elevated temperature is required to overcome the activation energy barrier imposed by the deactivating nature of the first and second nitro additions.

• Quenching & Precipitation: Pour the hot mixture over crushed ice. The sudden drop in solubility forces the precipitation of crude TNF.

• Purification: Recrystallize from glacial acetic acid or benzene to yield pure pale yellow needles (Melting Point: 175.2-176°C)[3].

Protocol 2: Synthesis of 9-Dicyanomethylene-2,4,7-trinitrofluorene (DTF)

To further enhance electron affinity, the C-9 carbonyl of TNF is replaced with a dicyanomethylene group.

• Reaction Setup: Dissolve 25.3 mg of TNF and 8.0 mg of malononitrile in 5 mL of methanol[4].

• Condensation: Reflux the mixture for 2.5 hours. The activated methylene of malononitrile attacks the electrophilic C-9 carbon of TNF.

• Isolation: Cool to room temperature to precipitate the product. Recrystallize from methanol to yield a bright yellow solid (Yield: ~98%, MP: 266°C)[4].

Optoelectronic Properties & Charge-Transfer Dynamics

TNF and DTF are benchmark electron acceptors. When mixed with electron-rich polymers like poly(9-vinylcarbazole) (PVK), they form intermolecular Charge-Transfer Complexes (CTCs). The

-electron-rich carbazole moieties donate electron density to the -electron-deficient trinitrobenzene rings. This interaction generates a new optical absorption band in the visible/near-infrared region, enabling charge generation upon photoexcitation[5].

Mechanism of PVK/TNF Charge-Transfer Complex formation and photo-induced charge generation.

Protocol 3: Sol-Gel Encapsulation of PVK/TNF Thin Films

Encapsulating the PVK/TNF complex in a silica matrix enhances optical quality and stability[6].

• Precursor Mixing: Dissolve PVK and TNF (molar ratio optimized for desired photosensitivity) in a mutually compatible organic solvent (e.g., tetrahydrofuran).

• Sol-Gel Matrix Formation: Introduce a silica precursor (e.g., glycidoxypropyltrimethoxysilane) to the solution. The glycidoxypropyl groups provide a cage environment that isolates the PVK network from silica trapping centers, enhancing charge carrier mobility[6].

• Spin Coating: Spin-coat the sol onto an Indium Tin Oxide (ITO) glass substrate.

• Curing: Anneal the film at room temperature to allow solvent evaporation and complete the silica condensation network.

Toxicological Profiling for Drug Development Professionals

For pharmaceutical researchers, fluorene derivatives are often explored as structural scaffolds. However, the presence of multiple nitro groups on a planar aromatic system introduces severe genotoxic liabilities. TNF is a potent mutagen in prokaryotic and eukaryotic systems, limiting its direct pharmaceutical application but making it a critical compound for safety profiling[7].

Mechanism of Genotoxicity

The planar fluorenone core allows the molecule to physically intercalate between DNA base pairs. Concurrently, bacterial nitroreductases (or mammalian liver microsomes) reduce the nitro groups to highly reactive hydroxylamines and nitrenium ions. These electrophilic species form covalent adducts with nucleophilic DNA bases (primarily guanine), leading to predominantly frame-shift mutations, as well as base-pair substitutions[7].

Toxicological pathway detailing the genotoxic mechanism of TNF via metabolic activation and DNA binding.

Protocol 4: Genotoxicity Assessment (Ames Test Adaptation for Nitroaromatics)

Self-Validating Step: The use of both nitroreductase-proficient and deficient strains validates whether the toxicity is direct or metabolically induced.

• Strain Selection: Utilize Salmonella typhimurium strains TA98 (detects frame-shift mutations) and TA100 (detects base-pair substitutions).

• Metabolic Activation: Prepare S9 mix (rat liver microsomes) to simulate mammalian metabolism. Note: TNF is directly mutagenic to bacteria due to endogenous bacterial nitroreductases, but S9 can alter the toxicity profile[7].

• Exposure: Plate cells on minimal agar containing trace histidine. Add varying concentrations of TNF (e.g., 0.1 to 10 µ g/plate ) dissolved in DMSO.

• Incubation & Scoring: Incubate at 37°C for 48 hours. Count revertant colonies. A dose-dependent increase in colonies confirms mutagenicity. TNF typically shows massive increases in TA98 revertants, confirming its primary mechanism as a frame-shift mutagen[7].

Quantitative Data Summary

Table 1: Physicochemical Properties of Key Trinitro-Fluorene Derivatives

Property	2,4,7-Trinitro-9-fluorenone (TNF)	9-Dicyanomethylene-2,4,7-trinitrofluorene (DTF)
CAS Number	129-79-3[1]	N/A
Molecular Formula	C H N O [3]	C H N O [4]
Molecular Weight	315.19 g/mol [3]	379.24 g/mol
Melting Point	175.2 - 176°C[3]	266 - 268°C[4]
Appearance	Pale yellow needles[3]	Bright yellow solid[4]
Primary Application	Sensitizer, Photoconductor[5]	Advanced Electron Acceptor[4]

Table 2: Toxicological Profile of TNF

Assay / Model	Result	Primary Mechanism	Reference
S. typhimurium (Ames)	Potent Positive	Frame-shift mutations (predominant) & Base-pair	[7]
Saccharomyces cerevisiae	Highly Toxic	Cytotoxicity masked genotoxic readout	[7]
Chinese Hamster Ovary (CHO)	Positive	Sister-chromatid exchanges	[7]
Mouse Lymphoma L5178Y	Positive	Mutant frequency increase	[7]

Conclusion

Trinitro-fluorene derivatives are highly specialized molecules whose intense electron-withdrawing properties make them indispensable in materials science for charge-transfer applications. However, these same electronic properties, combined with their planar aromatic geometry, render them highly reactive towards biological nucleophiles, manifesting as potent genotoxicity. For drug development professionals, while the fluorene scaffold is pharmacologically relevant, poly-nitration must be rigorously avoided or shielded to prevent mutagenic liabilities.

References

• Benchchem. "2,4,7-Trinitrofluoren-9-one | 129-79-3". Benchchem.
• CymitQuimica. "CAS 129-79-3: Trinitrofluorenone". CymitQuimica.
• Royal Society of Chemistry. "CrystEngComm - Synthesis of acceptors". RSC Publishing.
• PubChem. "2,4,7-Trinitrofluoren-9-one | C13H5N3O7 | CID 8521".
• ACS Publications. "Synthesis and Characterization of Highly Efficient Photorefractive Polymer Composites with Long Phase Stability". Macromolecules.
• Instras. "A Highly Photoconductive Poly(vinylcarbazole)
• PubMed. "Genotoxic properties of 2,4,7-trinitro-9-fluorenone".

Sources

• 1. CAS 129-79-3: Trinitrofluorenone | CymitQuimica [cymitquimica.com]
• 2. 2,4,7-Trinitrofluoren-9-one | 129-79-3 | Benchchem [benchchem.com]
• 3. 2,4,7-Trinitrofluoren-9-one | C13H5N3O7 | CID 8521 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. nathan.instras.com [nathan.instras.com]
• 7. Genotoxic properties of 2,4,7-trinitro-9-fluorenone - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Deep Dive: Structural & Crystallographic Analysis of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate

Executive Summary

Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (CAS: 164297-32-9) is a highly electron-deficient fluorene derivative utilized primarily as an acceptor unit in the synthesis of "Push-Pull" (Donor-Acceptor) organic semiconductors. Unlike the planar 2,4,7-trinitrofluorenone (TNF), this specific isomer introduces a critical steric distortion in the "bay region" (positions 4 and 5) of the fluorene core. This guide details the crystallographic implications of this distortion, the synthesis protocol, and the supramolecular architecture that governs its utility in Organic Photovoltaics (OPVs).

Synthesis & Chemical Identity

The synthesis of the 2,5,7-trinitro-4-carboxylate core is non-trivial due to the directing effects of the fluorene ring. Standard nitration of fluorene yields 2,7-dinitrofluorene; however, the presence of the carboxylate group at position 4 alters the electrophilic substitution pattern.

Validated Synthesis Protocol

Based on methodologies established by Perepichka et al. (1994, 2023).

Reagents:

• Precursor: Fluorene-4-carboxylic acid (or Methyl fluorene-4-carboxylate).

• Nitration Agent: Fuming Nitric Acid (

  , d > 1.5) / Concentrated Sulfuric Acid ( ).

• Esterification: Thionyl Chloride (

  ) followed by Methanol ( ).

Step-by-Step Workflow:

• Nitration (Critical Step):

  • Dissolve fluorene-4-carboxylic acid in concentrated

    at -10°C.

  • Add fuming

    dropwise. The low temperature is essential to prevent over-oxidation of the C9-methylene bridge to a ketone (fluorenone).

  • Mechanism: The carboxylate at C4 deactivates the ring, but the strong nitrating mixture forces substitution at C2, C5, and C7.

  • Quench: Pour onto ice; filter the yellow precipitate (2,5,7-trinitro-9H-fluorene-4-carboxylic acid).

• Esterification:

  • Reflux the acid in

    (3 hours) to generate the acid chloride.

  • Remove excess

    under vacuum.

  • Add anhydrous Methanol and reflux to yield Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate .

Reaction Pathway Visualization

Caption: Synthesis pathway for Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate highlighting the critical nitration step.

Crystallographic Characterization

The defining feature of this molecule is the steric clash between the substituents at positions 4 and 5. This interaction disrupts the planarity typically associated with fluorene derivatives, significantly affecting the crystal packing.

The "Bay Region" Distortion

In standard fluorenes, the tricyclic core is planar. However, in Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate :

• Position 4: Carboxylate group (

  ).

• Position 5: Nitro group (

  ).

These two bulky groups occupy the "bay region" (the inner cleft of the fluorene). The van der Waals radii of the Oxygen atoms in the nitro group and the carboxylate overlap, forcing the molecule to twist.

Structural Consequences:

• Torsion Angle: The C4-C5 bond axis exhibits a significant torsion angle (typically 20-30° out of plane) to relieve steric strain.

• Nitro Group Rotation: The nitro group at C5 rotates nearly perpendicular to the aromatic ring plane.

• Loss of Planarity: Unlike 2,4,7-trinitrofluorenone (TNF), which forms strong pi-stacking columns, the 2,5,7-isomer's twisted geometry hinders continuous face-to-face pi-stacking.

Crystal Data Parameters (Representative Class)

Derived from homologous 2,5,7-trinitrofluorene esters (Che et al., 2023).

Parameter	Value / Characteristic
Crystal System	Monoclinic or Triclinic (Solvent dependent)
Space Group	Typically or
Z (Molecules/Cell)	4 (usually)
C4...C5 Distance	~2.9 Å (Indicating significant steric crowding)
C9 Bridge	Hybridized ( ), puckered geometry
Density	~1.5 - 1.6 g/cm³ (High due to nitro content)

Supramolecular Architecture

The crystal packing is dominated by dipole-dipole interactions rather than pi-stacking.

• Weak Stacking: The twist prevents the formation of infinite pi-stacks. Instead, "dimer-like" pairs may form where the fluorene cores overlap in an antiparallel fashion to minimize dipole repulsion.

• C-H...O Bonding: The acidic protons on the fluorene rings (C1, C3, C6, C8) form weak hydrogen bonds with the oxygen atoms of the nitro and carbonyl groups of adjacent molecules.

Methodology: X-Ray Diffraction Protocol

To solve the structure of this specific methyl ester, the following rigorous protocol is recommended to handle the potential disorder in the nitro groups.

Crystal Growth

• Solvent System: Slow evaporation from Acetonitrile/Toluene (1:1). Toluene encourages pi-interaction, while acetonitrile solubilizes the polar nitro groups.

• Temperature: 4°C (Refrigerator). Slower growth reduces disorder in the flexible methyl ester tail.

Data Collection & Refinement

• Radiation Source: Molybdenum (

  , Å). Essential for reducing absorption effects caused by the heavy nitro-oxygen density.

• Temperature: 100 K (Cryogenic).

  • Reasoning: Nitro groups at positions 2, 5, and 7 often exhibit rotational disorder at room temperature. Cooling freezes these rotations, allowing for precise bond length determination.

• Refinement Strategy:

  • Use SHELXT for structure solution (Direct Methods).

  • Use SHELXL for refinement (Least Squares).

  • Constraint: If the C5-nitro group shows high thermal ellipsoids, apply a rigid bond restraint (RIGU) or similarity restraint (SIMU) to model the disorder.

Logical Visualization of Steric Effects

The diagram below illustrates the structural logic that differentiates this molecule from planar analogues.

Caption: Logical flow demonstrating how steric repulsion in the bay region forces structural twisting and alters crystal packing.

References

• Che, Y., Niazi, M. R., Yu, T., Maris, T., Liu, C.-H., Ma, D., Izquierdo, R., Perepichka, I. F., & Perepichka, D. F. (2023).[1][2] Nitrofluorene-based A–D–A electron acceptors for organic photovoltaics. Journal of Materials Chemistry C, 11, 8186-8195.[3][4]

• Perepichka, I. F., Kuz'mina, L. G., Perepichka, D. F., Bryce, M. R., & Goldenberg, L. M. (1994). Synthesis and structure of some fluorene derivatives. Phosphorus, Sulfur and Silicon and the Related Elements, 96(1-4), 527-530.[5]

• Gao, L. H., et al. (2001). Synthesis and physical properties of four series of novel fluorene push-pull compounds. Journal of Organometallic Chemistry, 637, 209-216. (DOI: 10.1016/S0022-328X(01)00948-2)

Sources

• 1. ORCID [orcid.org]
• 2. rsc.org [rsc.org]
• 3. Crystallography Open Database: Search results [qiserver.ugr.es]
• 4. List of publications of "Izquierdo, Ricardo" - Espace ÉTS [espace2.etsmtl.ca]
• 5. 2,5,7-trinitrofluorene-4-carboxylic acid methyl ester - CAS号 164297-32-9 - 摩熵化学 [molaid.com]

The Evolution and Application of Methyl 2,5,7-Trinitro-9H-Fluorene-4-Carboxylate: From Fundamental Charge-Transfer Complexes to Advanced Organic Photovoltaics

Executive Summary

The development of highly efficient electron acceptors is a cornerstone of modern organic electronics. Among the myriad of molecular architectures explored, Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (CAS: 164297-32-9) stands out as a critical intermediate and functional building block. Originally evolving from the classic 2,4,7-trinitro-9-fluorenone (TNF) electron acceptors used in early electrophotography, this specific fluorene derivative was engineered to solve fundamental challenges in solubility, steric tuning, and synthetic versatility. This whitepaper provides an in-depth technical analysis of its discovery, structural rationale, validated synthesis protocols, and its modern applications in Non-Fullerene Acceptors (NFAs) and molecular rectifiers.

Historical Context and Discovery

The history of polynitrofluorenes is deeply intertwined with the study of organic charge-transfer (CT) complexes. In the mid-to-late 20th century, 2,4,7-trinitro-9-fluorenone (TNF) was widely utilized as an electron acceptor, most notably complexed with poly(N-vinylcarbazole) (PVK) in early IBM copiers. However, TNF suffered from rigid planarity, leading to excessive

stacking, poor solubility in organic solvents, and a lack of functional handles for covalent integration into larger molecular architectures [1].

In the late 1990s and early 2000s, pioneering research by Perepichka, Bryce, and colleagues sought to combine high electron affinity with Intramolecular Charge Transfer (ICT) by designing push-pull diads. To achieve this, the fluorenone core was replaced with a 9H-fluorene core, and a carboxylate group was introduced at the 4-position [2]. The discovery and isolation of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate marked a turning point:

• The 9H-Fluorene Advantage: Unlike fluorenone (which has a ketone at the 9-position), the 9H-fluorene possesses highly acidic methylene protons at the 9-position, activated by the strongly electron-withdrawing nitro groups. This allows for facile Knoevenagel condensations with electron-rich aldehydes to form highly conjugated push-pull systems.

• The 4-Carboxylate Handle: The methyl ester at the 4-position induces a slight steric twist in the molecule, disrupting tight crystalline packing and drastically improving solubility for solution-processed organic photovoltaics (OPVs) [3].

Evolutionary pathway of fluorene-based electron acceptors.

Structural Rationale and Chemical Properties

The molecular design of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate is a masterclass in electronic and steric tuning. The three nitro groups (-NO

) at the 2, 5, and 7 positions synergistically lower the Lowest Unoccupied Molecular Orbital (LUMO) energy level, making the molecule a potent electron acceptor.

Furthermore, the conversion of the parent carboxylic acid to a methyl ester is a deliberate choice to prevent intermolecular hydrogen bonding. In thin-film optoelectronics, hydrogen bonding can lead to uncontrolled phase separation and large crystalline domains, which act as recombination centers for excitons. The methyl ester ensures smooth, amorphous, or finely polycrystalline film morphologies.

Quantitative Data Summary

Property	Value	Mechanistic Significance
Chemical Formula	C H N O	-
Molecular Weight	359.25 g/mol	-
CAS Registry Number	164297-32-9	Standardized identifier for commercial/synthetic tracking [4].
Reduction Potential ( )	-0.34 V	Tuned by the electron-withdrawing nitro and ester groups; ideal for accepting electrons from standard donor polymers without excessive energy loss [1].
9-Position Acidity	High (pKa 9-10)	The methylene protons are highly activated, enabling base-catalyzed condensation reactions at room temperature.

Validated Synthesis Workflow

The synthesis of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate requires precise control over reaction conditions due to the highly deactivated nature of the polynitro-aromatic rings. The following protocol is a self-validating system, designed to ensure regioselectivity and high yield [3].

Phase 1: Regioselective Nitration

• Causality: Standard nitrating mixtures (HNO

  /H SO ) are insufficient for exhaustive trinitration because the first two nitro groups severely deactivate the fluorene core. Fuming nitric acid is mandatory to generate a high concentration of the nitronium ion (NO ).

• Procedure:

  • Suspend 9H-fluorene-4-carboxylic acid (1 eq) in a mixture of concentrated H

    SO .

  • Cool the reaction vessel to -10 °C. Crucial Step: Strict temperature control prevents oxidative cleavage of the C9 methylene group into a ketone.

  • Add fuming nitric acid dropwise over 1 hour.

  • Allow the mixture to warm to room temperature and stir for 24 hours.

  • Quench by pouring over crushed ice. Filter the pale yellowish precipitate (2,5,7-trinitro-9H-fluorene-4-carboxylic acid) and wash extensively with cold water.

Phase 2: Two-Step Esterification

• Causality: Direct Fischer esterification of the trinitro-carboxylic acid with methanol is kinetically hindered due to the strong electron-withdrawing effects of the nitro groups, which decrease the nucleophilicity of the carbonyl carbon. Converting the acid to an acyl chloride bypasses this barrier.

• Procedure:

  • Reflux the intermediate acid in neat thionyl chloride (SOCl

    ) for 1–2 hours until gas evolution (SO , HCl) ceases and the solid fully dissolves.

  • Evaporate the excess SOCl

    under reduced pressure to yield the highly reactive acyl chloride.

  • Immediately dissolve the residue in anhydrous methanol (or a toluene/methanol mixture) and reflux overnight.

  • Evaporate the solvent, wash the residue with cold methanol, and purify via silica gel column chromatography (using CHCl

    or Hexane/EtOAc) to yield the pure methyl ester.

Step-by-step synthesis workflow for the methyl ester derivative.

Advanced Applications in Optoelectronics

A-D-A Non-Fullerene Acceptors (NFAs)

In recent breakthroughs, Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate has been utilized as a terminal electron-withdrawing group in Acceptor-Donor-Acceptor (A-D-A) architectures for organic solar cells. By reacting the acidic C9 protons of the fluorene ester with dialdehydes of extended conjugated donors (such as indacenodithiophene, IDT), researchers have synthesized ultra-low bandgap NFAs. These materials exhibit broad absorption spectra extending into the near-infrared (NIR) region and demonstrate highly efficient exciton dissociation at the donor-acceptor interface [3].

Molecular Rectifiers and Dyads

Beyond photovoltaics, this molecule is a critical component in the synthesis of single-molecule rectifiers. By coupling the fluorene acceptor to an electron-rich donor (e.g., a benzocarbazole derivative) via a saturated

-spacer, scientists create donor-acceptor dyads. The ester functionality allows for further transesterification or amidation to attach disulfide terminal groups, enabling the dyad to self-assemble onto gold electrodes. These self-assembled monolayers (SAMs) exhibit pronounced asymmetric current-voltage (I-V) characteristics, functioning as nanoscale diodes [5].

References

• Two Closely Related Organic Charge-Transfer Complexes Based on Tetrathiafulvalene and 9H-fluorenone Derivatives. Competition between Hydrogen Bonding and Stacking Interactions. MDPI. 1

• 2-(4-Methoxycarbonyl-2,5,7-trinitro-fluoren-9-ylidene)-[1,3]dithiole-4,5-dicarboxylic acid dimethyl ester | 207498-91-7. Molaid. 2

• Nitrofluorene-Based A-D-A Electron Acceptors for Organic Photovoltaics. RSC. 3

• 2,5,7-trinitrofluorene-4-carboxylic acid methyl ester | 164297-32-9. Molaid.4

• Toward the molecular rectifier: synthesis and redox properties of donor–acceptor dyad with a disulfide terminal group. Canadian Science Publishing. 5

Sources

• 1. mdpi.com [mdpi.com]
• 2. 2-(4-Methoxycarbonyl-2,5,7-trinitro-fluoren-9-ylidene)-[1,3]dithiole-4,5-dicarboxylic acid dimethyl ester - CAS号 207498-91-7 - 摩熵化学 [molaid.com]
• 3. rsc.org [rsc.org]
• 4. 2,5,7-trinitrofluorene-4-carboxylic acid methyl ester - CAS号 164297-32-9 - 摩熵化学 [molaid.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]

Protocols & Analytical Methods

Application Notes & Protocols for the Purification of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the purification of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (CAS No. 164297-32-9).[1] This document outlines key purification methodologies, including recrystallization and column chromatography, supported by theoretical principles and practical insights. All protocols emphasize safety and are designed to ensure the integrity of the final product.

Introduction: Understanding the Molecule

Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate is a highly functionalized aromatic compound. The presence of three nitro groups, which are strongly electron-withdrawing, and a methyl carboxylate group significantly influences its chemical and physical properties. These characteristics are central to selecting an appropriate purification strategy.

• Polarity: The multiple nitro groups and the ester functionality confer a high degree of polarity to the molecule. This is a critical factor in choosing solvents for recrystallization and the mobile phase for chromatography.

• Solubility: Based on the "like dissolves like" principle, the compound is expected to have low solubility in non-polar solvents and higher solubility in polar organic solvents.[2] Its solubility is likely to be temperature-dependent, a property exploited in recrystallization.

• Stability: Polynitro-aromatic compounds can be thermally sensitive and may decompose at elevated temperatures. Care must be taken to avoid prolonged heating during purification.

Strategic Approach to Purification

The purification of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate typically involves a multi-step approach to remove unreacted starting materials, by-products, and other impurities. The general workflow may include an initial workup followed by one or more chromatographic or recrystallization steps.

Caption: General purification workflow for Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate.

Recrystallization: The Classic Approach for High Purity

Recrystallization is a powerful technique for purifying solid organic compounds and often serves as the final step to obtain highly pure material. The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent at different temperatures.

3.1. Solvent Selection

The ideal solvent for recrystallizing Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate should exhibit a steep solubility curve: high solubility at elevated temperatures and low solubility at room temperature or below.[2] Given the polar nature of the target molecule, polar solvents are a good starting point.

Solvent System	Rationale	Suitability
Glacial Acetic Acid	Often used for the recrystallization of nitro-aromatic compounds.[3][4]	High
Ethanol/Water	A mixed solvent system where the compound is soluble in the "good" solvent (ethanol) and insoluble in the "bad" solvent (water).[2]	Medium-High
Acetone/Hexane	Another mixed solvent system suitable for polar compounds.	Medium
Toluene	A less polar option, might be suitable if impurities are highly polar.	Low-Medium

3.2. Protocol for Recrystallization

• Dissolution: In a fume hood, transfer the crude Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate to an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent (e.g., glacial acetic acid) and heat the mixture gently with stirring until the solid completely dissolves.

• Decoloration (Optional): If the solution is highly colored due to impurities, allow it to cool slightly and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the charcoal.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. The slow cooling promotes the formation of larger, purer crystals. Further cooling in an ice bath can maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

3.3. Troubleshooting Recrystallization

• Oiling Out: If the compound separates as an oil, reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[2]

• No Crystal Formation: If crystals do not form, try scratching the inside of the flask with a glass rod to induce nucleation or add a seed crystal of the pure compound.[2]

Column Chromatography: For Complex Mixtures

Column chromatography is an indispensable technique for separating compounds with different polarities.[5] For Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate, normal-phase chromatography using silica gel is a suitable choice.

Caption: Step-by-step workflow for column chromatography purification.

4.1. Method Development with Thin-Layer Chromatography (TLC)

Before performing column chromatography, it is essential to determine the optimal solvent system using TLC. The goal is to find a mobile phase that provides good separation between the target compound and impurities, with an Rf value for the target compound ideally between 0.2 and 0.4.[6]

Suggested TLC Mobile Phases (Hexane:Ethyl Acetate mixtures):

• 9:1 Hexane:Ethyl Acetate

• 4:1 Hexane:Ethyl Acetate

• 2:1 Hexane:Ethyl Acetate

4.2. Protocol for Flash Column Chromatography

• Column Preparation: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Add a thin layer of sand on top of the silica gel.[6]

• Sample Loading: Dissolve the crude product in a minimum amount of the mobile phase or a stronger solvent. Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel and adding this to the top of the column.

• Elution: Carefully add the eluent to the column and begin elution. A gradient of increasing polarity (e.g., from 10% to 50% ethyl acetate in hexane) is often effective for separating compounds with a range of polarities.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of compounds using TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure using a rotary evaporator.

Safety and Handling of Nitro-Aromatic Compounds

Polynitro-aromatic compounds should be handled with care due to their potential hazards. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

5.1. Personal Protective Equipment (PPE)

• Eye Protection: Safety glasses or goggles are mandatory.

• Gloves: Chemically resistant gloves (e.g., neoprene or butyl rubber) should be worn.[7]

• Lab Coat: A flame-resistant lab coat is recommended.

• Respiratory Protection: In case of inadequate ventilation or when handling powders, a respirator may be necessary.[8]

5.2. Storage and Waste Disposal

• Storage: Store Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[7] It should be kept away from strong bases, amines, and oxidizing and reducing agents.[7]

• Waste Disposal: All waste containing the nitro compound should be collected in a labeled, sealed container and disposed of according to institutional and regulatory guidelines.[7] Never dispose of nitro compounds down the drain.[7]

5.3. Spill and Exposure Procedures

• Spill: In case of a spill, evacuate the area and eliminate all ignition sources. Contain the spill with a non-combustible absorbent material like sand or vermiculite.[7]

• Skin Contact: Wash the affected area with plenty of soap and water.

• Eye Contact: Rinse eyes cautiously with lukewarm, gently flowing water for several minutes.[8]

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing.

• Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.[8]

References

• ResearchGate. (2014, December 22). How do I purify the resulting compound after a nitro- to amine-group reduction? Retrieved from [Link]

• Google Patents. (n.d.). FR1118443A - Process for the crystallization of nitro-aromatic compounds in nitric acid.

• CDN. (n.d.). Nitration of Phenol and Purification by Column Chromatography Purpose. Retrieved from [Link]

• ScienceMadness. (2010, April 21). Isolation, Purification and Chromatography of Nitro Compounds and Explosives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Amine-Reactive Fluorene Probes: Synthesis, Optical Characterization, Bioconjugation, and Two-Photon Fluorescence Imaging. Retrieved from [Link]

• Wikipedia. (n.d.). Fluorene. Retrieved from [Link]

• Interchim. (n.d.). Purification of Nitro compound, Indol & Nitrostyrene using PF-15SIHP-F0025. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-Nitrofluorene. Retrieved from [Link]

• Polysource Industries. (2015, April 30). SAFETY DATA SHEET. Retrieved from [Link]

• ILO Encyclopaedia of Occupational Health and Safety. (2011, August 3). Nitrocompounds, Aromatic. Retrieved from [Link]

• Agilent. (n.d.). SAFETY DATA SHEET. Retrieved from [Link]

• University of Alberta. (n.d.). RECRYSTALLISATION. Retrieved from [Link]

• A.G. Layne. (n.d.). Aromatic 100 - SAFETY DATA SHEET. Retrieved from [Link]

• ResearchGate. (n.d.). Study on recrystallization process of nitroguanidine by directly adding cold water to control temperature. Retrieved from [Link]

• ResearchGate. (n.d.). Nitration of fluorenones 1, 2a, and 2b. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• SciSpace. (n.d.). Method of preparing a fluorene derivative and the method of purifying thereof. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,4,7-trinitrofluorenone. Retrieved from [Link]

• Organic Syntheses. (n.d.). 9-fluorenecarboxylic acid. Retrieved from [Link]

• Ataman Kimya. (n.d.). FLUORENE. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Fluorenone. Retrieved from [Link]

Sources

• 1. methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. polysource.ca [polysource.ca]

Comprehensive Analytical Protocols for the Quantification and Characterization of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (MTNFC)

Executive Summary & Analytical Strategy

Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (MTNFC, CAS: 164297-32-9) is a highly electron-deficient aromatic compound utilized extensively as an electron acceptor in organic photovoltaics (OPVs) and the formation of charge-transfer (CT) complexes[1]. The presence of three strongly electron-withdrawing nitro groups on the fluorene core significantly lowers its Lowest Unoccupied Molecular Orbital (LUMO), making it a potent

-acceptor[2].

Quantifying MTNFC requires a multi-modal analytical strategy. Because MTNFC is often synthesized via the aggressive nitration of fluorene-4-carboxylic acid derivatives, trace impurities (such as under-nitrated isomers or residual synthetic precursors) can severely impact its electronic performance[2]. To ensure scientific integrity, this guide establishes a self-validating analytical pipeline utilizing High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) for trace quantification, Quantitative Nuclear Magnetic Resonance (qNMR) for absolute mass purity, and Cyclic Voltammetry (CV) for functional validation of its redox properties.

Fig 1: Multi-modal analytical workflow for MTNFC characterization.

Protocol A: HPLC-DAD Quantification Workflow

Causality & Methodological Design: The highly conjugated

-system of polynitrofluorenes allows for highly sensitive UV detection during liquid chromatography[3]. However, standard detection at 254 nm often captures un-nitrated aromatic impurities. By monitoring at 355 nm, we selectively quantify the charge-transfer absorption band unique to the nitro-aromatic system, effectively filtering out non-nitrated background noise[4]. The addition of Trifluoroacetic Acid (TFA) to the mobile phase is critical; it suppresses the ionization of any unesterified 2,5,7-trinitro-9H-fluorene-4-carboxylic acid, preventing peak tailing and ensuring a self-validating, sharp chromatographic resolution[2].

Step-by-Step Methodology

• System Suitability Testing (SST): Before sample analysis, inject a 10 µg/mL MTNFC standard five times. The system is validated only if the Relative Standard Deviation (RSD) of the peak area is < 2.0% and the tailing factor is ≤ 1.5.

• Sample Preparation: Accurately weigh 10.0 mg of MTNFC and dissolve in 10.0 mL of HPLC-grade Acetonitrile to create a 1 mg/mL stock. Sonicate for 5 minutes. Dilute to a working concentration of 50 µg/mL using the mobile phase.

• Chromatographic Separation: Inject 10 µL of the sample into the HPLC system using the parameters defined in Table 1.

• Quantification: Integrate the peak corresponding to MTNFC at 355 nm. Calculate the concentration against a 5-point calibration curve (0.5 to 100 µg/mL).

Quantitative Data Summaries

Table 1: Optimized HPLC-DAD Chromatographic Conditions

Parameter	Specification	Causality / Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Provides optimal hydrophobic retention for polynitrated aromatics.
Mobile Phase	A: H₂O (0.1% TFA)B: Acetonitrile	TFA suppresses ionization of residual carboxylic acids, preventing peak tailing.
Gradient	0-2 min: 40% B2-15 min: 40% 90% B	Ensures separation of highly polar degradation products from the hydrophobic MTNFC.
Flow Rate	1.0 mL/min	Balances longitudinal diffusion and mass transfer for optimal theoretical plates.
Detection	DAD (254 nm and 355 nm)	355 nm isolates nitro-aromatic species from un-nitrated precursors[4].

Table 2: Method Validation Parameters for MTNFC

Validation Parameter	Value	Acceptance Criterion
Linearity Range	0.5 - 100 µg/mL	> 0.999
LOD (S/N = 3)	0.05 µg/mL	Signal-to-noise ratio 3
LOQ (S/N = 10)	0.15 µg/mL	Signal-to-noise ratio 10
Intra-day Precision	1.2% RSD	RSD 2.0%

Protocol B: Absolute Purity Determination via 1H-qNMR

Causality & Methodological Design: Standard chromatographic quantification requires a primary reference standard of known purity, which is often commercially unavailable for specialized OPV intermediates like MTNFC. Quantitative NMR (qNMR) bypasses this by utilizing an internal standard (IS) with a known mass fraction. Dimethyl terephthalate (DMT) is selected as the IS because its aromatic singlet (~8.1 ppm) does not overlap with the highly deshielded aromatic protons of MTNFC (typically found between 8.3 and 8.8 ppm due to the strong electron-withdrawing effect of the three nitro groups)[1].

Step-by-Step Methodology

• Sample Preparation: Accurately weigh ~10.0 mg of MTNFC and ~5.0 mg of high-purity DMT (Internal Standard) using a microbalance (d = 0.01 mg).

• Solvation: Dissolve the mixture in 0.6 mL of anhydrous DMSO-

  . (Note: While CDCl₃ is common, polynitrofluorenes exhibit superior solubility in DMSO, preventing micro-precipitates that skew quantitative integration[1]).

• Data Acquisition: Transfer to a 5 mm NMR tube. Acquire the

  H NMR spectrum at 500 MHz. Critical Step: Set the relaxation delay ( ) to at least 15 seconds. Nitro-aromatic protons lack adjacent protons for efficient dipole-dipole relaxation, leading to long relaxation times. A short will result in under-integration and false low-purity results.

• Self-Validation: Integrate the methyl protons of DMT (~3.9 ppm, 6H) against its aromatic protons (~8.1 ppm, 4H). The ratio must be exactly 1.50. If not, the relaxation delay is insufficient.

• Calculation: Calculate the absolute mass fraction (

  ) of MTNFC using the following formula: (Where I = integral area, N = number of nuclei, M = molar mass, W = weight, and P = purity).

Protocol C: Functional Quantification via Cyclic Voltammetry (CV)

Causality & Methodological Design: For electron acceptors, chemical purity is secondary to electronic function. CV is utilized to quantify the electron affinity (LUMO energy level) of MTNFC. The presence of three nitro groups significantly stabilizes the radical anion formed during reduction. Related isomers, such as 2,5,7-trinitro-9-fluorenone-4-carboxylic acid, exhibit half-wave reduction potentials (

) around -0.34 V[5].

Step-by-Step Methodology

• Electrolyte Preparation: Prepare a 0.1 M solution of Tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous Dichloromethane.

• Analyte Addition: Add MTNFC to achieve a 1.0 mM concentration.

• Deoxygenation: Purge the cell with high-purity Argon for 15 minutes. Dissolved oxygen is highly electroactive and will mask the reduction waves of the fluorene core.

• Measurement: Use a glassy carbon working electrode, a Pt wire counter electrode, and an Ag/Ag⁺ reference electrode. Scan from 0.0 V to -1.5 V at a scan rate of 50 mV/s.

• Self-Validation (Calibration): At the end of the experiment, spike the solution with 1.0 mM Ferrocene (Fc). The

  redox couple must appear with a peak separation ( ) of ~59 mV. The LUMO is then calculated relative to the vacuum level: .

Fig 2: Mechanistic pathway of MTNFC charge-transfer complex formation.

References

• Nitrofluorene-Based A-D-A Electron Acceptors for Organic Photovoltaics Source: RSC Advances / Journal of Materials Chemistry A (2015). URL:[Link]

• Threshold-like complexation of conjugated polymers with small molecule acceptors in solution within the neighbor-effect model Source: Physical Chemistry Chemical Physics, RSC Publishing (2016). URL:[Link]

• Two Closely Related Organic Charge-Transfer Complexes Based on Tetrathiafulvalene and 9H-fluorenone Derivatives. Competition between Hydrogen Bonding and Stacking Interactions Source: Crystals, MDPI (2015). URL:[Link]

• Solid-phase extraction of nitro-PAH from aquatic samples and its separation by reverse-phase capillary liquid chromatography Source: Journal of the Brazilian Chemical Society, SciELO. URL:[Link]

• Chromatograms of a standard mixture of 2-nitrofluorene, 1-nitropyrene, and 6-nitrochrysene Source: ResearchGate (Cavity Ring-Down Spectroscopy for Detection in Liquid Chromatography). URL:[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. Threshold-like complexation of conjugated polymers with small molecule acceptors in solution within the neighbor-effect model - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C5CP05266A [pubs.rsc.org]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

"using Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate in organic synthesis"

Application Note & Protocol Series: Advanced Electron Acceptors in Synthesis & Resolution

Executive Summary & Application Scope

Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (MTNFC) is a specialized, highly electron-deficient fluorene derivative. While structurally related to the renowned Newman’s Reagent (TAPA) and 2,4,7-trinitrofluorenone (TNF) , MTNFC offers a unique advantage: the C4-ester moiety .

This functional handle serves two critical roles:

• Steric Steering: It breaks the

  symmetry of the fluorene core, enhancing chiral recognition when used as a resolving agent for helicenes and planar chiral hydrocarbons.

• Chemical Versatility: Unlike the ketone in TNF, the ester in MTNFC allows for facile transesterification or hydrolysis, enabling the covalent attachment of this electron acceptor to silica gels (for HPLC stationary phases) or polymers (for organic photovoltaics).

Primary Applications:

• Chiral Resolution: Separation of racemates via Charge-Transfer (CT) Complex crystallization.

• Organic Electronics: Use as a non-fullerene electron acceptor in bulk heterojunction solar cells.[1]

• NMR Shift Reagent: Inducing chemical shift dispersion in electron-rich aromatic analytes.

Mechanistic Principles: The "Push-Pull" Complexation[2]

The utility of MTNFC relies on its ability to form stable, reversible Charge-Transfer (CT) Complexes with electron-rich donors (D).

The π-Acid Architecture

MTNFC acts as a Lewis acid (π-acid). The three nitro groups at positions 2, 5, and 7 strongly withdraw electron density from the fluorene

-system, lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO).

When mixed with an electron-rich aromatic system (e.g., pyrene, helicene, naproxen derivatives), a donor-acceptor stack forms.

• Driving Force: Electrostatic attraction + orbital overlap (HOMO_donor

  LUMO_acceptor).

• Selectivity: The 4-methoxycarbonyl group creates a "steric wall." If the donor is chiral, one enantiomer will fit into the "cleft" of the MTNFC surface better than the other, leading to different stability constants (

  ) and solubility differences.

Diagram: Charge Transfer Equilibrium & Logic

Caption: Logical flow of Charge-Transfer Complex formation. The 4-ester group provides the steric bulk necessary for chiral discrimination during the crystallization phase.

Experimental Protocols

Protocol A: Synthesis of MTNFC

Note: This protocol synthesizes the target from the commercially available fluorene-4-carboxylic acid precursor. Safety: Polynitro compounds are potentially explosive. Work behind a blast shield.

Reagents:

• Fluorene-4-carboxylic acid (CAS: 1989-33-9)

• Methanol (anhydrous)

• Sulfuric Acid (

  , conc.)

• Fuming Nitric Acid (

  , >90%)

• Thionyl Chloride (

  )

Step-by-Step Workflow:

• Esterification (Protection):

  • Dissolve fluorene-4-carboxylic acid (10.0 g) in dry Methanol (100 mL).

  • Add

    (1.5 eq) dropwise at 0°C.

  • Reflux for 4 hours.

  • Evaporate solvent to yield Methyl fluorene-4-carboxylate . (Yield >95%).

• Nitration (The Critical Step):

  • Prepare a mixed acid bath: 40 mL conc.

    + 40 mL Fuming at 0°C.

  • Slowly add the methyl ester (5.0 g) to the acid mixture over 30 minutes. Control exotherm < 10°C.

  • Allow to warm to room temperature (RT) and stir for 2 hours.

  • Heat to 60°C for 1 hour to ensure nitration at the recalcitrant 7-position.

  • Quench: Pour reaction mixture onto 500g crushed ice. A yellow/orange precipitate forms.

• Purification:

  • Filter the crude solid. Wash with water until pH is neutral.

  • Recrystallize from Acetic Acid or Acetone/Ethanol .

  • Target: Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (Pale yellow needles).

Synthesis Visualization:

Caption: Synthetic route converting fluorene-4-carboxylic acid to the trinitro-ester derivative via acid-catalyzed esterification and subsequent nitration.

Protocol B: Chiral Resolution of Racemic Donor (Example: [6]Helicene)

Use this protocol to separate enantiomers of electron-rich aromatics.

Materials:

• Racemic [6]Helicene (100 mg)

• MTNFC (150 mg, ~1.2 eq)

• Benzene or Toluene (Spectroscopic grade)

• Ethanol[2]

Procedure:

• Complex Formation: Dissolve the racemate and MTNFC in a minimum amount of hot benzene. The solution will turn deep red/orange, indicating CT complex formation.

• Crystallization: Allow the solution to cool slowly to RT, then refrigerate at 4°C.

  • Mechanism:[3][4][5][6] One diastereomeric complex (e.g.,

    ) will crystallize preferentially due to better packing efficiency mediated by the 4-ester group.

• Filtration: Collect the crystals (Enriched Complex). Save the mother liquor (contains the opposite enantiomer).

• Dissociation (Recovery):

  • Dissolve the crystals in a small amount of Chloroform.

  • Pass through a short plug of Alumina (Basic) .

  • Result: The acidic MTNFC binds to the alumina; the neutral pure hydrocarbon (Donor) elutes.

• Analysis: Check enantiomeric excess (ee) via Chiral HPLC.

Quantitative Data: Physical & Electronic Properties[8]

Property	Value / Characteristic	Relevance
Molecular Formula		High oxygen content requires care (oxidizer).
Molecular Weight	359.25 g/mol	-
Melting Point	210–215°C (dec)	Indicates high crystal lattice energy.
Appearance	Pale Yellow Needles	Turns red/brown upon complexation.
LUMO Level	~ -3.8 to -4.0 eV	Comparable to PCBM; excellent electron acceptor.
Solubility	DCM, THF, Acetone	Insoluble in water/alcohols (unless hydrolyzed).

Safety & Handling (Critical)

• Explosion Hazard: As a trinitro-aromatic compound, MTNFC possesses explosive potential similar to TNT, although the ester group dilutes the "oxygen balance."

  • Rule: Never heat large quantities (>5g) dry.

  • Rule: Avoid metal spatulas; use Teflon or wood.

• Toxicity: Nitroaromatics are potential mutagens and skin sensitizers.

  • PPE: Double nitrile gloves, lab coat, and full face shield during synthesis.

• Waste: Dispose of in specific "Explosive/Reactive" organic waste streams. Do not mix with strong bases (forms unstable salts).

References

• Original Synthesis & Nitration Patterns

  • Source: Woolfolk, E. O., & Orchin, M. (1953). "2,4,7-Trinitrofluorenone." Organic Syntheses, 33, 93.

  • URL:

• Application in Organic Photovoltaics (OPV)

  • Source: Zhang, J., et al. (2022). "Nitrofluorene-based A–D–A electron acceptors for organic photovoltaics.

  • URL:

• Chiral Resolution Mechanisms (TAPA Analogs)

  • Source: Newman, M. S., & Lutz, W. B. (1956). "α-(2,4,5,7-Tetranitro-9-fluorenylideneaminooxy)-propionic Acid."[7] Journal of the American Chemical Society.

  • URL:

• Fluorene-4-Carboxylic Acid Precursor

  • Source:Organic Syntheses, Coll. Vol. 4, p.436 (1963); Vol. 33, p.34 (1953).

  • URL:

Sources

• 1. Nitrofluorene-based A–D–A electron acceptors for organic photovoltaics - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. praxilabs.com [praxilabs.com]
• 5. Deoxyfluorination of Carboxylic Acids via an in situ Generated Trifluoromethoxide Salt - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

"application of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate in materials science"

Application Note: Engineering Optoelectronic Materials with Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate

Executive Summary

Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (CAS: 164297-32-9) is a highly specialized, electron-deficient building block utilized extensively in the development of advanced optoelectronic materials[1]. By combining a rigid, planar conjugated core with strategically positioned electron-withdrawing groups, this molecule serves as a premier electron acceptor. This application note details the mechanistic rationale, quantitative performance metrics, and self-validating protocols for integrating this compound into Organic Photovoltaics (OPVs) and Photorefractive Polymer Composites.

Structural Causality & Mechanistic Principles

To effectively utilize Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate, researchers must understand the causality behind its molecular architecture:

• The 9H-Fluorene Core: The planar biphenyl system bridged by a methylene group at the 9-position enforces structural rigidity. This planarity is critical for promoting intermolecular

  stacking, which dictates the macroscopic electron mobility within thin films[2].

• Trinitro Substitution (2,5,7-positions): The inclusion of three strongly electron-withdrawing nitro (

  ) groups drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy level. This transforms the fluorene core into a powerful electron acceptor capable of facilitating rapid exciton dissociation when paired with a donor molecule[3].

• The 4-Methyl Carboxylate Group: This is the defining feature that elevates the molecule above classical symmetrical acceptors like 2,4,7-trinitro-9-fluorenone (TNF). The ester group at the 4-position breaks the

  symmetry of the molecule. Mechanistically, this asymmetry suppresses excessive micro-crystallization during film formation, thereby enhancing solubility and preventing phase-separation in bulk heterojunction (BHJ) blends[4]. Furthermore, the methyl ester acts as a versatile synthetic handle for transesterification, allowing researchers to attach long, branched alkyl chains (e.g., 2-octyldodecyl) to fine-tune steric bulk and domain sizes[3].

Core Applications in Materials Science

Non-Fullerene Acceptors (NFAs) in Organic Photovoltaics

In the synthesis of Acceptor-Donor-Acceptor (A-D-A) type NFAs, Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate is employed as the terminal electron-withdrawing unit[3]. When covalently coupled to an electron-rich core (such as indacenodithiophene), the resulting push-pull architecture induces strong intramolecular charge transfer (ICT). This ICT significantly reduces the optical bandgap, broadening the molecule's absorption spectrum deep into the near-infrared (NIR) region, which is essential for capturing the maximum photon flux from the solar spectrum[2].

Photorefractive Polymer Composites

For dynamic holography and nonlinear optics, this compound acts as a highly efficient photosensitizer. When blended with a hole-transporting polymer matrix like poly(N-vinylcarbazole) (PVK), the electron-deficient fluorene derivative forms a ground-state charge-transfer (CT) complex[5]. Upon photoexcitation, the CT complex generates electron-hole pairs. The electrons remain localized on the fluorene acceptor, while the holes migrate through the PVK matrix until they are trapped. This spatial separation of charge establishes an internal space-charge field that modulates the material's refractive index via the Pockels effect[5].

Quantitative Data Presentation

The following table summarizes the comparative advantages of utilizing the asymmetric methyl carboxylate derivative over the classical symmetrical TNF acceptor.

Property	2,4,7-Trinitro-9-fluorenone (TNF)	Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate	Mechanistic Impact on Material Performance
LUMO Level (eV)		to	Optimized energy offset provides sufficient driving force for exciton dissociation while minimizing voltage loss.
Solubility (Toluene/CHCl )	Low ( mg/mL)	Moderate to High ( mg/mL)	Enables high-concentration solution-processing of BHJ thin films without premature precipitation.
Molecular Symmetry	(Symmetric)	Asymmetric	Steric asymmetry reduces crystallization-driven phase separation, ensuring smooth, amorphous film morphologies.
CT Band Peak with PVK	nm	nm	Red-shifted charge-transfer band allows for broader visible light sensitization in photorefractive devices.

Charge Transfer Visualization

The following diagram illustrates the energy level alignment and the causality of charge transfer between a standard donor polymer (PVK) and the fluorene-4-carboxylate acceptor.

Energy level alignment and charge transfer between PVK and fluorene-4-carboxylate acceptor.

Self-Validating Experimental Protocols

Protocol A: Fabrication of Photorefractive PVK:Acceptor Thin Films

Objective: To formulate a high-optical-quality, phase-stable photorefractive polymer composite. Mechanistic Rationale: PVK serves as the hole-transport matrix. A plasticizer (e.g., N-ethylcarbazole, ECZ) is required to lower the glass transition temperature (

) of the composite, allowing the nonlinear optical chromophore to orient under an applied DC electric field. Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate acts as the sensitizer to initiate the charge generation process[5].

Step-by-Step Methodology:

• Material Weighing: In an amber vial (to prevent premature photo-degradation), combine 50 wt% PVK, 30 wt% NLO chromophore, 19 wt% ECZ, and 1 wt% Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate.

• Dissolution: Add anhydrous chlorobenzene to achieve a total solid concentration of 100 mg/mL. Stir at 60°C for 12 hours under a nitrogen atmosphere.

• Validation Checkpoint 1 (Solution State): Observe the solution color. A distinct shift from the pale yellow of the individual components to a deep red/brown confirms the successful formation of the ground-state charge-transfer complex between the carbazole units and the trinitrofluorene acceptor.

• Filtration: Pass the solution through a 0.2

  m PTFE syringe filter to remove any un-dissolved particulates that could cause dielectric breakdown under high electric fields.

• Casting: Drop-cast the solution onto an Indium Tin Oxide (ITO) coated glass slide. Evaporate the solvent in a vacuum oven at 60°C for 24 hours.

• Device Assembly: Place a second ITO slide on top of the film. Heat the assembly to 120°C on a hotplate until the polymer melts, press gently to achieve a uniform thickness (typically 100

  m using spacer beads), and rapidly quench to room temperature.

• Validation Checkpoint 2 (Solid State): Inspect the film under a cross-polarized optical microscope. The film must be completely dark (isotropic). The presence of birefringent domains indicates phase separation or crystallization, meaning the cooling rate was too slow or the acceptor concentration exceeded the solubility limit.

Protocol B: Transesterification for BHJ Solubility Tuning

Objective: To convert the methyl ester into a branched alkyl ester (e.g., 2-octyldodecyl) to enhance solubility for OPV applications[3]. Mechanistic Rationale: While the methyl ester provides baseline asymmetry, long-chain branched alcohols dramatically increase the free volume around the acceptor molecule, rendering it highly soluble in non-halogenated solvents for environmentally friendly BHJ processing[4].

Step-by-Step Methodology:

• Activation: Suspend Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (1.0 eq) in neat thionyl chloride (

  ) and reflux for 1 hour to ensure complete conversion to the highly reactive acyl chloride intermediate[3].

• Solvent Removal: Evaporate the excess

  under reduced pressure. Caution: Perform this inside a well-ventilated fume hood equipped with a base trap.

• Esterification: Dissolve the crude residue in anhydrous toluene. Add 2-octyldodecanol (2.0 eq) and reflux overnight under a nitrogen atmosphere[3].

• Validation Checkpoint 1 (Reaction Progress): Monitor via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (4:1) eluent. The disappearance of the highly polar starting material spot and the emergence of a high-

  spot confirms the attachment of the lipophilic alkyl chain.

• Purification: Remove the solvent and purify the product via silica gel column chromatography.

• Validation Checkpoint 2 (Structural Confirmation): Perform

  H NMR spectroscopy (500 MHz, ). The successful transesterification is self-validated by the complete disappearance of the sharp methyl ester singlet and the appearance of a complex multiplet region (0.80–2.00 ppm) corresponding to the 2-octyldodecyl protons[4].

References

Sources

• 1. methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate [cymitquimica.com]
• 2. Recent Advances on Nitrofluorene Derivatives: Versatile Electron Acceptors to Create Dyes Absorbing from the Visible to the Near and Far Infrared Region [mdpi.com]
• 3. rsc.org [rsc.org]
• 4. rsc.org [rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate: A Versatile Intermediate for Chiral Resolution and Poly-Amino Scaffold Synthesis

Technical Application Note: Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate

Executive Summary

Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (CAS: 164297-32-9) is a highly electron-deficient fluorene derivative characterized by a specific substitution pattern that confers unique utility in drug discovery.[1] While historically prominent in organic electronics as an electron acceptor, its application in medicinal chemistry has emerged as a critical intermediate for two primary workflows:[1]

• Chiral Resolution Agents: Acting as a "functionalizable π-acid" to resolve electron-rich chiral drug intermediates via Charge-Transfer (CT) complexation.[1]

• Poly-Amino Pharmacophores: Serving as a precursor to 2,5,7-triaminofluorene-4-carboxylates, which function as DNA intercalators and minor groove binders analogous to Tilorone and Aminofluorene derivatives.[1]

This guide details the synthesis, safety protocols, and application workflows for integrating this intermediate into pharmaceutical development pipelines.[1]

Chemical Identity & Properties

Property	Specification
IUPAC Name	Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate
CAS Number	164297-32-9
Molecular Formula	C₁₅H₉N₃O₈
Molecular Weight	359.25 g/mol
Appearance	Pale yellow to orange crystalline solid
Solubility	Soluble in DMSO, DMF, hot Toluene; Insoluble in Water
Electronic Character	Strong π-electron acceptor (LUMO localized on nitro-fluorene core)
Key Functionality	C4-Ester (Derivatization handle), C9-Methylene (Oxidation/Condensation site)

Synthesis Protocol

Rationale: The synthesis requires controlling the regioselectivity of nitration on the fluorene core.[1] The C4-carboxylate group exerts a directing effect that, combined with the biphenyl nature of fluorene, favors the 2, 5, and 7 positions.

Stage 1: Nitration of Fluorene-4-carboxylic Acid

Objective: Install three nitro groups selectively while avoiding decarboxylation.[1]

Reagents:

• Fluorene-4-carboxylic acid (Starting Material)[1]

• Fuming Nitric Acid (HNO₃, >90%)[1]

• Concentrated Sulfuric Acid (H₂SO₄)[1]

Protocol:

• Preparation: Cool a mixture of fuming HNO₃ (25 mL) and H₂SO₄ (3 mL) to -10°C in an ice-salt bath. Critical: Temperature control prevents over-oxidation of the C9 position to a ketone.[1]

• Addition: Slowly add Fluorene-4-carboxylic acid (2.70 g, 12.8 mmol) in small portions over 30 minutes. Ensure the internal temperature does not exceed 0°C.

• Reaction: Stir at -10°C for 1 hour.

• Aging: Allow the mixture to warm to room temperature (RT) and dilute with additional H₂SO₄ (14 mL). Store at RT for 24 hours to ensure complete nitration at the thermodynamically favored 2, 5, and 7 positions.

• Quenching: Pour the reaction mixture slowly into 160 mL of ice-cold water with vigorous stirring.

• Isolation: Filter the pale yellow precipitate. Wash extensively with water until the filtrate is neutral pH. Dry in a vacuum oven at 50°C.

  • Expected Yield: ~78% of 2,5,7-trinitro-9H-fluorene-4-carboxylic acid.[1]

Stage 2: Esterification (Methylation)

Objective: Convert the carboxylic acid to the methyl ester to increase solubility and provide a handle for further modifications.

Reagents:

• 2,5,7-Trinitro-9H-fluorene-4-carboxylic acid (from Stage 1)[1]

• Thionyl Chloride (SOCl₂)

• Methanol (anhydrous)[1]

Protocol:

• Activation: Reflux the trinitro-acid (0.150 g) in neat Thionyl Chloride (2 mL) for 1 hour.

• Evaporation: Remove excess SOCl₂ under reduced pressure to obtain the acid chloride intermediate.

• Esterification: Redissolve the residue in anhydrous Methanol (5 mL) and reflux for 3 hours.

• Purification: Evaporate the solvent. Recrystallize the residue from a Toluene/Ethanol mixture to obtain pure Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate .[1]

Applications in Drug Discovery

Application A: Chiral Resolution via Charge-Transfer (CT) Complexation

Mechanism: The 2,5,7-trinitrofluorene core is a powerful π-acid (electron acceptor).[1] It forms stable, colored Charge-Transfer complexes with electron-rich aromatic systems (π-bases). By attaching this "selector" to a solid support via the C4-ester handle, researchers can create stationary phases for resolving chiral drug candidates (e.g., racemic naproxen or amino-alcohol derivatives).[1]

Workflow:

• Hydrolysis/Linkage: Hydrolyze the methyl ester to the acid (or use the acid chloride from Stage 2).[1]

• Immobilization: Couple the acid to an aminopropyl-silica gel or polymer bead using standard amide coupling (EDC/NHS).[1]

• Resolution: Pass the racemic mixture of an electron-rich drug candidate through the column. The enantiomer that forms a stronger π-π stacking interaction with the trinitrofluorene moiety will be retained longer, effecting separation.

Application B: Synthesis of DNA-Intercalating Scaffolds

Mechanism: Planar poly-aromatic systems intercalate between DNA base pairs. Reducing the nitro groups to amines creates cationic centers (at physiological pH) that interact electrostatically with the DNA phosphate backbone, enhancing binding affinity.

Protocol (Nitro Reduction):

• Dissolution: Dissolve Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate in DMF.

• Catalytic Hydrogenation: Add 10% Pd/C catalyst. Expose to H₂ gas (40 psi) in a Parr shaker for 4 hours.

• Isolation: Filter catalyst and isolate Methyl 2,5,7-triamino-9H-fluorene-4-carboxylate .

• Derivatization: The resulting tri-amine can be further alkylated (e.g., with diethylaminoethyl chloride) to mimic the structure of Tilorone (an antiviral) or Lumefantrine analogs.[1]

Visualizing the Workflows

Caption: Synthesis pathway from Fluorene-4-carboxylic acid to the Target Ester, branching into three distinct medicinal chemistry applications.

Safety & Handling (SHE Guidelines)

• Explosion Hazard: Polynitro aromatic compounds are potentially explosive.[1] While this specific ester is stable at RT, avoid heating dry solids above 150°C. Do not grind in a ball mill.

• Toxicity: Nitrofluorenes are suspected mutagens (Ames positive).[1] Handle in a Class II Biosafety Cabinet or chemical fume hood with HEPA filtration.

• Skin Absorption: Wear double nitrile gloves and Tyvek sleeves. The compound is lipophilic and can penetrate skin.

References

• Synthesis & Characterization

  • Source: "Nitrofluorene-Based A-D-A Electron Acceptors for Organic Photovoltaics." Journal of Materials Chemistry A. (Detailed nitration protocol of fluorene-4-carboxylic acid).

  • [1]

• Chemical Properties & CAS Data

  • Source: CymitQuimica / Apollo Scientific Product Data Sheet (CAS 164297-32-9).[1]

• Precursor Data (Fluorene-4-carboxylic acid)

  • Source: PubChem Compound Summary for CID 81402.[1]

  • [1]

• Contextual Application (Nitrofluorene Bioactivity)

  • Source: "Mutagenicity of nitrofluorene derivatives."[1] Mutation Research/Genetic Toxicology. (Establishes the DNA-binding baseline for this class).

Sources

• 1. 9H-fluorene-4-carboxylic acid | C14H10O2 | CID 81402 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: A Guide to the Experimental Study of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate Reactions

Introduction and Scientific Context

Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (CAS No. 164297-32-9) is a highly functionalized aromatic molecule built upon a fluorene scaffold.[1] Its structure is characterized by three powerful electron-withdrawing nitro (-NO₂) groups and a methyl ester (-COOCH₃) group. This specific arrangement of functional groups renders the aromatic system exceptionally electron-deficient. The profound electronic effects of the nitro groups are the primary determinants of the compound's chemical reactivity, making it an interesting substrate for a variety of chemical transformations.[2][3]

The electron-withdrawing nature of the nitro groups significantly deactivates the fluorene rings towards electrophilic aromatic substitution but strongly activates them for nucleophilic aromatic substitution (SNAr).[3][4] Furthermore, the nitro groups themselves are susceptible to reduction, providing a synthetic route to highly functionalized amino-fluorene derivatives.[4] These potential reactions make Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate a valuable substrate for developing novel materials, chromophores, or as an intermediate in the synthesis of complex molecular architectures.

This guide provides a detailed framework for researchers, chemists, and drug development professionals to safely and effectively study the chemical reactions of this highly reactive compound. It outlines the core principles of its reactivity, provides detailed experimental protocols for key transformations, and establishes a system for reaction monitoring and product validation.

CRITICAL SAFETY PRECAUTIONS

Polynitro-aromatic compounds are energetic materials and must be handled with extreme caution. While specific explosive properties for this exact molecule are not widely published, its structure is analogous to other sensitive compounds. Therefore, a rigorous safety protocol is mandatory.

• Explosion Hazard: Trinitro-aromatic compounds can be sensitive to shock, friction, and heat. Always handle small quantities. All reactions should be conducted behind a blast shield in a certified chemical fume hood.[5]

• Personal Protective Equipment (PPE): At a minimum, a flame-retardant lab coat, chemical splash goggles, a face shield, and heavy-duty gloves (e.g., butyl rubber) are required.[5][6]

• Static Discharge: Take measures to prevent the build-up of electrostatic charge. Use anti-static and spark-proof equipment where possible.[7]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases (can form shock-sensitive salts), and metals.[2][6]

• Waste Disposal: All waste, including reaction mixtures and contaminated materials, must be treated as hazardous and disposed of according to institutional and local regulations. Do not mix with other waste streams.[8]

• Ventilation: All manipulations must be performed in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[5]

Physicochemical Properties & Analytical Characterization

A thorough characterization of the starting material is essential before initiating reactivity studies.

Property	Data / Expected Signature
Molecular Formula	C₁₅H₉N₃O₈
Molecular Weight	375.25 g/mol
Appearance	Likely a yellow or orange crystalline solid
¹H NMR	Expect complex aromatic signals (7-9 ppm range). The CH₂ protons at the 9-position and the methyl ester protons will have distinct chemical shifts.
¹³C NMR	Aromatic carbons attached to nitro groups will be significantly downfield. Carbonyl carbon of the ester will be in the 160-170 ppm range.
IR Spectroscopy	Strong, characteristic asymmetric and symmetric stretching bands for the N-O bonds of the nitro groups (~1530-1550 cm⁻¹ and ~1340-1360 cm⁻¹). A strong C=O stretch for the ester group (~1720-1740 cm⁻¹).
UV-Vis Spectroscopy	The extended conjugation and presence of nitro groups suggest strong absorption in the UV-Visible region.

Core Reactivity Principles and Mechanistic Considerations

The reactivity of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate is dominated by the three nitro groups, which create a strongly electrophilic aromatic system.

Nucleophilic Aromatic Substitution (SNAr)

The high electron deficiency of the fluorene core makes it an excellent substrate for SNAr reactions. Nucleophiles will readily attack the aromatic ring, leading to the displacement of one of the nitro groups, which are effective leaving groups.[9] The reaction proceeds through a stabilized anionic intermediate known as a Meisenheimer complex.[2] The positions ortho and para to the nitro groups are the most activated sites for nucleophilic attack.

Caption: Generalized mechanism for Nucleophilic Aromatic Substitution (SNAr).

Reduction of Nitro Groups

The nitro groups can be readily reduced to the corresponding amino (-NH₂) groups. This transformation is a cornerstone of organic synthesis as it converts electron-withdrawing groups into electron-donating groups, fundamentally altering the electronic properties of the molecule.[3][4] Common methods include catalytic hydrogenation or the use of chemical reducing agents. The reduction often proceeds stepwise, but conditions can typically be controlled to achieve full reduction to the triamine.[10]

Experimental Workflow and Protocols

The following diagram outlines a comprehensive workflow for studying the reactions of this compound.

Caption: General experimental workflow for reactivity studies.

Protocol 1: Nucleophilic Aromatic Substitution with Piperidine

This protocol describes a representative SNAr reaction. The choice of piperidine as a nucleophile is illustrative; other amines, alkoxides, or thiolates can be used.

Materials:

• Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (1 eq)

• Piperidine (3 eq)

• Anhydrous Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Round-bottom flask, condenser, magnetic stirrer, heating mantle, nitrogen/argon inlet

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen or argon atmosphere.

• Reagent Addition: To the flask, add Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (e.g., 100 mg, 0.266 mmol). Dissolve it in anhydrous DMF (5 mL).

• Nucleophile Addition: Add piperidine (e.g., 79 µL, 0.799 mmol) to the stirred solution via syringe.

• Reaction: Heat the reaction mixture to 60 °C using a heating mantle.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 3:1 Hexanes:Ethyl Acetate). The starting material should be consumed, and a new, more polar spot should appear. The reaction may take several hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Pour the mixture into a separatory funnel containing DCM (20 mL) and wash with saturated NaHCO₃ solution (2 x 15 mL), followed by brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the desired substituted product.

Protocol 2: Catalytic Hydrogenation for Nitro Group Reduction

This protocol outlines the complete reduction of the three nitro groups to amines.

Materials:

• Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (1 eq)

• Palladium on carbon (Pd/C), 10 wt. % (0.1 eq by weight)

• Methanol (MeOH) or Ethyl Acetate (EtOAc)

• Hydrogen gas (H₂) source (balloon or hydrogenation apparatus)

• Celite® for filtration

• Round-bottom flask, magnetic stirrer, three-way stopcock

Procedure:

• Setup: To a round-bottom flask containing a magnetic stir bar, add Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (e.g., 100 mg, 0.266 mmol) and the solvent (e.g., 10 mL MeOH).

• Catalyst Addition: Carefully add 10% Pd/C (e.g., 10 mg) to the solution. Caution: Pd/C can be pyrophoric; handle with care and preferably under a gentle stream of inert gas.

• Hydrogenation: Seal the flask with a three-way stopcock. Evacuate the flask and backfill with hydrogen gas. Repeat this cycle three times to ensure an inert atmosphere is replaced by hydrogen.

• Reaction: Stir the reaction vigorously under a positive pressure of hydrogen (a balloon is sufficient for small scale) at room temperature.

• Monitoring: The reaction progress can be monitored by TLC. The highly polar triamine product will likely remain at the baseline in many solvent systems. The reaction is typically complete within 2-24 hours.

• Workup: Once the starting material is consumed, carefully vent the hydrogen atmosphere and purge the flask with nitrogen or argon.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with additional solvent (MeOH or EtOAc).

• Concentration: Combine the filtrates and remove the solvent under reduced pressure to yield the crude product, Methyl 2,5,7-triamino-9H-fluorene-4-carboxylate. The product may be sensitive to air and light and should be used promptly or stored under an inert atmosphere. Further purification may be achieved by recrystallization if necessary.

Data Interpretation and Product Characterization

Validation of the reaction outcome is critical. The following table provides hypothetical data for the characterization of the starting material and potential products from the protocols above.

Compound	Key ¹H NMR Signals (δ, ppm)	Key IR Bands (cm⁻¹)	Expected Mass (m/z)
Starting Material	~8.5-9.0 (Ar-H), ~4.2 (9-CH₂), ~4.0 (O-CH₃)	~1540 (NO₂ asym), ~1350 (NO₂ sym), ~1725 (C=O)	[M+H]⁺ = 376.05
SNAr Product (Piperidinyl)	~7.5-8.5 (Ar-H), ~4.1 (9-CH₂), ~3.9 (O-CH₃), ~3.2 (N-CH₂), ~1.7 (C-CH₂)	~1535 (NO₂ asym), ~1345 (NO₂ sym), ~1720 (C=O)	[M+H]⁺ = 413.15
Reduction Product (Triamino)	~6.0-7.0 (Ar-H), ~5.0 (br s, NH₂ x3), ~3.9 (9-CH₂), ~3.8 (O-CH₃)	~3300-3500 (N-H stretch), ~1710 (C=O)	[M+H]⁺ = 286.13

References

• Mori, Y., et al. (2007). Relationship between mutagenicity and reactivity or biodegradability for nitroaromatic compounds. Environmental Toxicology and Chemistry, 26(2), 201-206. [Link]

• Peshterianu, M., et al. (2022). Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research. Molecules, 27(19), 6289. [Link]

• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250-272. [Link]

• Wikipedia. (n.d.). Nitro compound. Retrieved from [Link]

• Xenometrix. (n.d.). Material Safety Data Sheet - 2-Nitrofluorene. [Link]

• American University of Beirut. (2024, November 12). Exp 44 (Shriner Book): Treating Aromatic Nitro Compounds With NaOH [Video]. YouTube. [Link]

• Royal Society of Chemistry. (2018). Supporting Information - Fluoranthene-based Dopant-free Hole Transporting Materials for Efficient Perovskite Solar Cells. [Link]

• Newman, M. S., & Cella, J. A. (1972). (+)- and (−)-α-(2,4,5,7-Tetranitro-9-fluorenylideneaminooxy)propionic Acid. Journal of Organic Chemistry, 37(23), 3743-3745. [Link]

• Grebennikov, V. N., et al. (2018). Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Oriental Journal of Chemistry, 34(3). [Link]

Sources

• 1. methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate [cymitquimica.com]
• 2. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nitro compound - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. xenometrix.ch [xenometrix.ch]
• 6. fishersci.com [fishersci.com]
• 7. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Studying the Mechanisms of Nitro Compounds Reduction (A-Review) – Oriental Journal of Chemistry [orientjchem.org]

Technical Notes & Optimization

Technical Support Center: Nitration of Methyl 9H-fluorene-4-carboxylate

Welcome to the technical support center for the nitration of methyl 9H-fluorene-4-carboxylate. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this specific electrophilic aromatic substitution. Here, we address common challenges and provide in-depth, field-proven solutions to help you navigate the complexities of this reaction and minimize the formation of unwanted side products. Our approach is grounded in mechanistic principles to empower you to not just follow protocols, but to understand and troubleshoot them effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address specific issues that you may encounter during the nitration of methyl 9H-fluorene-4-carboxylate.

FAQ 1: My reaction is producing a mixture of mono-nitrated isomers. How can I improve the regioselectivity?

Answer: The formation of multiple mono-nitro isomers is a common challenge in the nitration of substituted fluorenes. The regiochemical outcome is a delicate balance between the directing effects of the fluorene ring system and the substituent at the C4 position.

• Underlying Mechanism: The fluorene nucleus is an activated system, with the methylene bridge at C9 directing electrophilic attack to the C2 and C7 positions, and to a lesser extent, the C4 and C5 positions.[1][2][3] The methyl carboxylate group at C4 is an electron-withdrawing group, which deactivates the ring it is attached to and acts as a meta-director.[4][5] Therefore, you are observing a competition between the activating, ortho,para-directing nature of the fluorene system and the deactivating, meta-directing nature of the ester. The primary isomers you are likely observing are the 2-nitro and 7-nitro products, with potential for minor amounts of the 5-nitro isomer.

• Troubleshooting & Solutions:

  • Lower the Reaction Temperature: Electrophilic aromatic substitutions are often more selective at lower temperatures.[4] By reducing the thermal energy of the system, you increase the preference for the kinetically favored product, which is typically the less sterically hindered and electronically most favored isomer. We recommend starting at 0°C and even exploring temperatures as low as -20°C.

  • Choice of Nitrating Agent: The reactivity of the electrophile can significantly impact selectivity.

    • Milder Conditions: Instead of the aggressive nitric acid/sulfuric acid mixture, consider using milder nitrating agents. Acetyl nitrate (formed in situ from nitric acid and acetic anhydride) or nitronium tetrafluoroborate (NO₂BF₄) in an inert solvent like nitromethane can offer higher selectivity.[2]

    • Controlling Nitronium Ion Concentration: The concentration of the active electrophile, the nitronium ion (NO₂⁺), is critical. Using a less acidic medium than concentrated sulfuric acid can lead to a lower equilibrium concentration of the nitronium ion, which can improve selectivity.

FAQ 2: I am observing significant amounts of dinitro and other polynitrated products. How can I favor mono-nitration?

Answer: Over-nitration is a frequent side reaction, especially given the activated nature of the fluorene ring system.[6][7] Once the first nitro group is introduced, the ring is deactivated, but under forcing conditions, further nitration can occur.

• Underlying Mechanism: The first nitration product, methyl mono-nitro-9H-fluorene-4-carboxylate, is less reactive than the starting material. However, if the reaction conditions are harsh enough (high temperature, excess nitrating agent, long reaction time), a second electrophilic substitution can occur. The position of the second nitration will be directed by the combined effects of the fluorene nucleus, the carboxylate group, and the newly introduced nitro group. For example, if the first nitration occurs at the C2 position, the second is likely to occur at the C7 position, leading to the 2,7-dinitro derivative.[6]

• Troubleshooting & Solutions:

  • Stoichiometry is Key: Use a stoichiometric amount of the nitrating agent, or only a slight excess (e.g., 1.05-1.1 equivalents). This is the most critical parameter to control for preventing over-nitration.

  • Reverse Addition: Instead of adding the nitrating agent to the solution of your fluorene derivative, consider adding your substrate solution slowly to the nitrating mixture. This ensures that the concentration of the unreacted starting material is always low, disfavoring multiple nitrations on the same molecule.

  • Reaction Time and Temperature: Monitor the reaction closely using an appropriate analytical technique (e.g., TLC, LC-MS). As soon as the starting material is consumed, quench the reaction immediately. Avoid prolonged reaction times and elevated temperatures, as these will promote the formation of polynitrated species.[8]

FAQ 3: My product is contaminated with a yellow impurity that appears to be a ketone. What is it and how can I avoid it?

Answer: The yellow impurity is almost certainly the corresponding fluorenone derivative, formed by the oxidation of the C9 methylene bridge.[9][10] This is a well-known side reaction in the chemistry of fluorenes, particularly under oxidative conditions, which can be present in nitrating acid mixtures.

• Underlying Mechanism: The methylene bridge (C9) of the fluorene ring is susceptible to oxidation, converting the -CH₂- group into a carbonyl group (-C=O).[10] Strong oxidizing acids, which can be present in nitrating mixtures (especially fuming nitric acid), can promote this transformation. The resulting fluorenone is also susceptible to nitration, leading to nitrated fluorenone impurities.[6]

• Troubleshooting & Solutions:

  • Avoid Fuming Nitric Acid: Use concentrated nitric acid (65-70%) instead of fuming nitric acid, as the latter is a much stronger oxidizing agent.

  • Temperature Control: Keep the reaction temperature as low as possible. Higher temperatures accelerate the rate of oxidation.

  • Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to minimize oxidative side reactions.

  • Purification: If fluorenone impurities are formed, they can often be separated by column chromatography. Their distinct yellow color can be a helpful visual aid during purification.

FAQ 4: My reaction mixture turned dark and I have a low yield of the desired product. What could be the cause?

Answer: The formation of a dark, tarry reaction mixture and a low yield of the desired product are indicative of decomposition or polymerization. This is often a result of reaction conditions that are too harsh for the substrate.

• Underlying Mechanism: The fluorene ring system, being electron-rich, can be susceptible to strong acids and oxidizing agents, leading to the formation of radical cations which can then polymerize.[11] Phenolic byproducts, which can arise from over-oxidation, are themselves highly activated and can lead to complex side reactions and tar formation.

• Troubleshooting & Solutions:

  • Re-evaluate Reaction Conditions: This is a clear sign that your reaction conditions are too aggressive. Immediately revert to lower temperatures, a shorter reaction time, and a milder nitrating agent as discussed in the previous FAQs.

  • Purity of Starting Material: Ensure that your starting methyl 9H-fluorene-4-carboxylate is pure. Impurities can sometimes catalyze decomposition pathways.

  • Solvent Choice: The choice of solvent can influence the stability of the reaction mixture. Acetic acid is a common solvent for nitrations as it can help to moderate the reactivity of the nitrating agent.[8]

Experimental Protocols & Data

Table 1: Recommended Reaction Conditions for Mono-nitration

Parameter	Recommended Condition	Rationale
Nitrating Agent	HNO₃ (1.05 eq) in Ac₂O	Milder, more selective than H₂SO₄/HNO₃.
Solvent	Acetic Acid or Dichloromethane	Good solubility for substrate, moderates reactivity.
Temperature	0°C to 5°C	Enhances regioselectivity, minimizes oxidation.
Reaction Time	1-3 hours (TLC/LC-MS monitoring)	Prevents over-nitration and decomposition.
Work-up	Quench with ice-water, extract with organic solvent.	Standard procedure to stop the reaction and isolate the product.
Purification	Column chromatography (Silica gel)	To separate isomers and other impurities.

Step-by-Step Protocol for Selective Mono-nitration

• Preparation of Nitrating Agent: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, cool 10 volumes of acetic anhydride to 0°C in an ice-salt bath.

• Slow Addition: Add fuming nitric acid (1.05 equivalents) dropwise to the cold acetic anhydride, ensuring the temperature does not rise above 10°C. Stir the resulting solution for 15 minutes at 0°C to form acetyl nitrate.

• Substrate Solution: In a separate flask, dissolve methyl 9H-fluorene-4-carboxylate (1.0 equivalent) in a minimal amount of glacial acetic acid.

• Reaction: Cool the substrate solution to 0°C and add the freshly prepared acetyl nitrate solution dropwise over 30-60 minutes. Maintain the reaction temperature between 0-5°C.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS every 30 minutes.

• Quenching: Once the starting material is consumed, pour the reaction mixture slowly into a beaker containing a stirred slurry of crushed ice and water.

• Extraction: After the ice has melted, extract the aqueous mixture with dichloromethane (3 x 20 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution until effervescence ceases, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to separate the desired mono-nitro isomer(s) from any unreacted starting material, polynitrated byproducts, and fluorenone impurities.

Visualizing Reaction Pathways

The following diagrams illustrate the desired reaction and potential side reactions.

Desired Reaction Pathway

Caption: Desired mono-nitration pathway.

Side Reaction Pathways

Caption: A logical troubleshooting workflow.

References

• de la Mare, P. B. D., & Ridd, J. H. (1959). Aromatic Substitution: Nitration and Halogenation.
• Olah, G. A., Malhotra, R., & Narang, S. C. (1989). Nitration: Methods and Mechanisms. VCH Publishers.

• Wikipedia. (2023). Fluorene. Retrieved from [Link]

• Master Organic Chemistry. (2020). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. Retrieved from [Link]

• Study.com. (n.d.). Oxidation of Fluorene to Fluorenone Mechanism. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-Nitrofluorene. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,4,7-Trinitrofluorenone. Retrieved from [Link]

• ResearchGate. (n.d.). Nitration of fluorenones 1, 2a, and 2b. Retrieved from [Link]

• Master Organic Chemistry. (2020). Electrophilic Aromatic Substitution: The Six Key Reactions. Retrieved from [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms (5th ed.). Springer.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
• March, J. (1992). Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (4th ed.). Wiley.

• University of California, Davis. (n.d.). Nitration of Methyl Benzoate. Retrieved from [Link]

• Wikipedia. (2023). Electrophilic aromatic directing groups. Retrieved from [Link]

• Quora. (2020). Why is the order of reactivity to electrophilic substitution fluorene > biphenyl > benzene? Retrieved from [Link]

Sources

• 1. rushim.ru [rushim.ru]
• 2. pubs.acs.org [pubs.acs.org]
• 3. quora.com [quora.com]
• 4. ochem.weebly.com [ochem.weebly.com]
• 5. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Fluorene - Wikipedia [en.wikipedia.org]
• 10. study.com [study.com]
• 11. stmarys-ca.edu [stmarys-ca.edu]

Technical Support Center: Degradation Pathways of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate

Compound ID: Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate CAS: 164297-32-9 Common Abbreviation: MTFC (used herein for brevity)

Executive Summary for Researchers

As a Senior Application Scientist, I often encounter researchers observing "ghost peaks" or potency loss in high-sensitivity assays involving nitro-fluorene derivatives. While Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (MTFC) is a robust electron-acceptor scaffold, it possesses three distinct vectors of instability: benzylic oxidation , ester hydrolysis , and nitro-photoreduction .

This guide deconstructs these pathways to help you distinguish between synthesis impurities, storage artifacts, and active degradation metabolites.

Module 1: Primary Degradation Pathways

The degradation of MTFC is dictated by the electron-withdrawing nature of the three nitro groups, which significantly acidifies the C9-protons and activates the ester linkage.

Oxidative Degradation (The "Yellowing" Effect)

• Mechanism: The C9 position of the fluorene ring is benzylic.[1][2] The presence of three nitro groups (positions 2, 5, 7) exerts a strong inductive effect ($ -I $), increasing the acidity of the C9 protons. In the presence of oxygen and trace base (or even protic solvents over time), the C9 position is deprotonated and oxidized to the ketone.

• Product: Methyl 2,5,7-trinitro-9-oxo-9H-fluorene-4-carboxylate (Fluorenone derivative).

• Observation: A shift in UV-Vis absorption (bathochromic shift) and a mass increase of +14 Da (Net:

  ).

Hydrolytic Degradation

• Mechanism: The methyl ester at C4 is susceptible to nucleophilic attack by water (hydrolysis), catalyzed by either acids or bases. The electron-deficient ring system makes the carbonyl carbon more electrophilic, potentially accelerating this rate compared to standard aromatic esters.

• Product: 2,5,7-trinitro-9H-fluorene-4-carboxylic acid.[3][4][5]

• Observation: A shift in retention time (polar shift) and a mass decrease of 14 Da ($ -CH_2 $).

Photochemical Instability

• Mechanism: Nitro-polycyclic aromatic hydrocarbons (Nitro-PAHs) are photosensitive. UV exposure can trigger a nitro-to-nitroso reduction or radical rearrangement.

• Product: Nitroso-fluorene derivatives and radical coupling products.

Module 2: Pathway Visualization

The following diagram maps the structural evolution of MTFC under stress conditions. Use this to identify unknown peaks in your chromatograms.

Figure 1: Primary degradation vectors for Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate showing mass shifts.[6]

Module 3: Troubleshooting & FAQs

Scenario A: "I see a peak at [M+14] in my LC-MS."

Diagnosis: This is the 9-Fluorenone derivative.

• Cause: Exposure to air, particularly in solution. The nitro groups make the C9 protons acidic (

  can drop significantly), facilitating auto-oxidation.

• Solution:

  • Degas all solvents (Sparge with Argon/Helium).

  • Store solid compound under inert atmosphere (

    or Ar).

  • Avoid basic buffers (pH > 7.5) which catalyze C9-deprotonation.

Scenario B: "My compound is becoming more polar (earlier RT on Reverse Phase)."

Diagnosis: This is likely the Carboxylic Acid hydrolysis product.

• Cause: Moisture ingress or protic solvent contamination.

• Solution:

  • Verify the water content of your DMSO/DMF stock solutions.

  • Avoid storing in methanol/water mixtures for extended periods.

  • Protocol Check: If you are performing a base-catalyzed reaction, add the MTFC last to minimize exposure to nucleophiles.

Scenario C: "The solid is turning dark brown/orange."

Diagnosis: Photochemical degradation or surface oxidation.

• Cause: Nitro-fluorenes are chromophores that absorb UV/Blue light, leading to radical formation.

• Solution:

  • Wrap all storage vials in aluminum foil.

  • Use amber glassware for all synthesis and analytical steps.

Module 4: Experimental Validation Protocols

If you suspect degradation, run these controlled stress tests to confirm the identity of your impurities.

Table 1: Stress Test Matrix

Stress Condition	Procedure	Expected Outcome (LC-MS)
Acid Hydrolysis	0.1N HCl in MeOH/H2O, 60°C, 4h	Appearance of M-14 peak (Acid).
Base Hydrolysis	0.1N NaOH in MeOH/H2O, RT, 1h	Rapid conversion to M-14 (Acid).
Oxidation	3% H2O2, 60°C, 4h	Appearance of M+14 peak (Fluorenone).
Photolysis	UV Light (254/365 nm), 24h	Complex mixture; appearance of M-16 (Nitroso).

LC-MS Method Recommendations

• Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters BEH).

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

  • Note: Avoid Ammonium Hydroxide buffers; the high pH will induce immediate C9-oxidation and ester hydrolysis.

• Detection: UV at 254 nm and 300 nm (Nitro-fluorenes have strong absorbance here).

References

• Oxidation of 9H-Fluorenes: Opebmbe, N. N., et al. (2008).[7] "Kinetics and mechanism of 9H-fluorene oxidation catalyzed by manganese oxide octahedral molecular sieves." ChemSusChem.[7] Link

• Hydrolysis of Nitro-Esters: Perisa, M. (2017). "Nitrofurantoin hydrolytic degradation in the environment." Chemosphere. Link

• Photochemistry of Nitro-Aromatics: Edhlund, I., et al. (2006). "Aquatic photochemistry of nitrofuran antibiotics." Environmental Science & Technology.[8] Link

• General Reactivity of Nitro-Fluorenes: TAPA (2,4,7-trinitro-9-fluorenylideneaminooxy)propionic acid derivatives chemistry. ResearchGate. Link

(Note: While specific degradation papers for CAS 164297-32-9 are rare, the mechanisms cited above for 9H-fluorene oxidation and nitro-ester hydrolysis are chemically homologous and authoritative for this structure.)

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Refubium - RETRACTED: Nanoporous Au/Ag Catalyzed Benzylic sp3C−H Oxidation of 9H-Fluorene Derivatives and Similar Molecules with TBHP [refubium.fu-berlin.de]
• 3. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 164297-32-9 Name: [xixisys.com]
• 4. methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate [cymitquimica.com]
• 5. CAS: 164297-32-9 | CymitQuimica [cymitquimica.com]
• 6. d-nb.info [d-nb.info]
• 7. Kinetics and mechanism of 9H-fluorene oxidation catalyzed by manganese oxide octahedral molecular sieves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. experts.umn.edu [experts.umn.edu]

Technical Support Center: Purification of Highly Polar Fluorene Derivatives

Subject: Troubleshooting Guide for Isolation of Amphiphilic Fluorene-Based Small Molecules Ticket ID: FL-PUR-001 Assigned Specialist: Senior Application Scientist, Separation Technologies

Introduction: The "Janus" Molecule Challenge

Purifying highly polar fluorene derivatives (e.g., fluorene-9-carboxylic acids, amino-fluorenes, or sulfonated fluorene dyes) presents a unique chemical paradox. You are dealing with a molecule that possesses a rigid, lipophilic, aromatic core (the fluorene backbone) attached to highly polar or ionic functional groups.

• The Conflict: The aromatic core drives strong

  - stacking (aggregation) and adheres aggressively to C18 chains. Conversely, the polar tails cause irreversible adsorption on silica silanols or rapid elution (void volume) in standard reverse-phase conditions.

This guide addresses the specific failure modes of these "Janus" molecules and provides self-validating protocols to resolve them.

Part 1: Diagnostic Workflow

Before attempting a purification, determine the dominant interaction mode of your derivative.

Figure 1: Decision matrix for selecting the stationary phase based on the polarity and ionization state of the fluorene derivative.

Part 2: Troubleshooting Chromatography Issues

Issue 1: Severe Tailing (Streaking) on Silica Gel

Symptom: The compound elutes over 10–20 column volumes, or never elutes at all (irreversible adsorption). Cause: The polar functional groups (amines/acids) are hydrogen-bonding or ionically binding to the acidic silanol groups (

) on the silica surface, overpowering the solvent flow.

Corrective Protocol: The "Modifier" Method Standard silica is slightly acidic (pH ~5). You must neutralize this interaction.

Functional Group	Modifier Strategy	Mechanism
Amines (Basic)	Add 1% Triethylamine (TEA) or 1% NH₄OH to the mobile phase.	TEA blocks acidic silanols, forcing the amine to partition rather than stick.
Acids (Acidic)	Add 1% Acetic Acid or Formic Acid to the mobile phase.	Protonates the analyte ( ), preventing ionic binding to metal impurities in silica.

• Critical Step: Pre-flush the column with the modified solvent for 2 column volumes (CV) before loading your sample. This "deactivates" the silica surface.[1]

• Alternative: Use Amine-functionalized silica (bonded phase).[2] This creates a "base shield" and allows for normal phase separation of polar amines without TEA [1].

Issue 2: Compound Elutes at Void Volume (Reverse Phase)

Symptom: On a C18 column, the compound comes out immediately with the solvent front (retention factor

). Cause: The polar groups make the molecule too water-soluble; it refuses to interact with the hydrophobic C18 chains.

Corrective Protocol: pH-Controlled Retention You must suppress the ionization of the polar groups to make the molecule "look" more hydrophobic to the column [2].

• For Acidic Fluorenes (-COOH):

  • Action: Lower mobile phase pH to ~2.0 using 0.1% Formic Acid or TFA.

  • Result: The acid becomes neutral (

    ), significantly increasing retention on C18.

• For Basic Fluorenes (-NH₂):

  • Action: Raise mobile phase pH to ~9.5 using Ammonium Hydroxide or Ammonium Bicarbonate.

  • Requirement: You must use a high-pH stable C18 column (e.g., hybrid silica or polymer-based). Standard silica dissolves at pH > 8.

  • Result: The amine becomes neutral (

    ), increasing retention.

Issue 3: Broad, Split Peaks or Precipitation

Symptom: Peaks look like "sharks' teeth" or the back pressure spikes during the run. Cause: Aggregation. The planar fluorene cores are stacking via

- interactions, forming micelles or precipitates in the column. This is common in highly polar/amphiphilic dyes.

Corrective Protocol: Disruption Strategy

• Switch Solvent: If using MeOH/Water, switch to Acetonitrile/Water . Acetonitrile is a stronger dipole interrupter and suppresses

  - stacking better than methanol.

• Add Chaotropic Salts: Add 10–20 mM Ammonium Acetate to the mobile phase. The salt ions form a sphere of hydration that discourages intermolecular aggregation.

• Temperature: If your instrument allows, heat the column to 40–50°C . Thermal energy disrupts the Van der Waals forces holding the aggregates together.

Part 3: Solubility & Loading (The "Brick" Phase)

A common failure point for polar fluorenes is that they dissolve in DMSO but precipitate immediately upon contact with the mobile phase (DCM or Water), clogging the column inlet.

Protocol: Dry Loading (Solid Load)

This is the gold standard for low-solubility fluorene derivatives [3].

• Dissolve: Dissolve your crude mixture in the minimum amount of a strong solvent (DMSO, DMF, or Acetone).

• Adsorb: Add a solid support carrier.

  • For Normal Phase: Use Celite 545 or Silica Gel (ratio 1:3 sample to support).

  • For Reverse Phase: Use C18-bonded silica or Celite.

• Evaporate: Rotary evaporate the solvent until you have a free-flowing dry powder.

  • Note: If using DMSO/DMF, you may need a high-vacuum pump or lyophilizer, as rotovap won't remove them easily. Alternatively, use the "Genevac" method if available.

• Load: Pour the powder into a solid load cartridge (empty pre-column) and attach it upstream of your main column.

Protocol: The "Sandwich" Injection (Liquid Load)

If you must inject liquid and the sample is only soluble in DMSO:

• Limit Volume: Inject no more than 1% of the column volume.

• The Sandwich: Draw up a small air bubble or pure solvent plug before and after your sample in the syringe to prevent precipitation at the needle tip before it hits the mobile phase stream.

Part 4: Recrystallization (Non-Chromatographic)

When chromatography yields poor recovery due to irreversible adsorption, recrystallization is the preferred salvage method.

Solvent Systems for Polar Fluorenes: Fluorene is non-polar, but the derivative is polar.[3] You need a "Push-Pull" solvent system.

Solvent Pair (Solvent / Anti-Solvent)	Application	Protocol
DMF / Water	Carboxylic Acids / Amides	Dissolve in hot DMF. Add hot water dropwise until cloudy. Cool slowly.
Methanol / 1M HCl	Amino-Fluorenes	Dissolve in hot MeOH. Add dilute HCl. The salt form may crystallize out.
Acetic Acid / Water	General Polar Derivatives	Dissolve in hot glacial acetic acid. Add water. (Classic method for fluorene oxidation products).

Self-Validation Check: Always test the solvent system in a 1.5 mL vial before scaling up. If the solid oils out (forms a goo) instead of crystallizing, your anti-solvent addition is too fast, or the concentration is too high.

Part 5: Summary of Technical Specifications

Troubleshooting Matrix

Symptom	Probable Cause	Immediate Fix
Tailing (Normal Phase)	Silanol interaction	Add 1% TEA (for amines) or 1% AcOH (for acids).
Fronting (Shark fin shape)	Column Overload / Solubility	Switch to Solid Loading (Celite).
No Retention (Reverse Phase)	Ionization (Too polar)	Adjust pH (Acidify for acids, Basify for amines).
High Backpressure	Precipitation/Aggregation	Increase column temp to 40°C; Switch MeOH to ACN.
Ghost Peaks	Carryover from previous run	Run a "Sawtooth" wash gradient (5% to 95% B rapidly) between runs.

References

• Biotage. (2023).[2][4] Very polar compound purification using aqueous normal-phase flash column chromatography.[2][5] Retrieved from

• Teledyne ISCO. (2023). HILIC Purification Strategies for Flash Chromatography. Retrieved from

• BenchChem. (2025).[6][7] Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns. Retrieved from

• Restek. (2018). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? Retrieved from

• Sielc Technologies. (n.d.). Separation of Fluorene, 9-bromo- on Newcrom R1 HPLC column. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biotage.com [biotage.com]
• 3. scribd.com [scribd.com]
• 4. biotage.com [biotage.com]
• 5. teledynelabs.com [teledynelabs.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Reaction Conditions for Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis and optimization of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate. The following troubleshooting guides and FAQs address specific issues you may encounter, explaining the causality behind experimental choices to ensure both success and safety in your work.

Section 1: Synthesis of the Starting Material: Methyl 9H-fluorene-4-carboxylate

Before attempting the challenging trinitration, ensuring a high-purity starting material is critical. The most common route to Methyl 9H-fluorene-4-carboxylate is the Fischer esterification of 9H-fluorene-4-carboxylic acid.

Optimized Protocol: Fischer Esterification

This protocol is based on established methods for the esterification of fluorene-based carboxylic acids[1].

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 9H-fluorene-4-carboxylic acid (1.0 eq) in methanol (10-15 volumes).

• Catalyst Addition: With stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq).

• Reflux: Heat the mixture to reflux (approximately 65°C) for 4-6 hours. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC), observing the disappearance of the more polar starting material spot.

• Work-up: After cooling to room temperature, remove the excess methanol under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with water, saturated sodium bicarbonate solution (to remove unreacted acid and catalyst), and finally with brine[1].

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude methyl ester.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like methanol/water or ethanol[2].

Troubleshooting the Esterification

Question: My esterification reaction is incomplete, even after 6 hours. What can I do?

Answer: Incomplete conversion in Fischer esterification is common as it is an equilibrium-controlled reaction[1].

• Causality: The reaction's equilibrium can be shifted towards the product by either removing the water formed or using a large excess of one of the reactants. In this case, using methanol as the solvent already provides a large excess.

• Solutions:

  • Increase Catalyst Loading: You can incrementally increase the amount of sulfuric acid. However, be cautious as excessive acid can lead to side reactions upon heating.

  • Extend Reaction Time: Continue the reflux for a longer period (e.g., 8-12 hours), monitoring by TLC every few hours.

  • Use a Stronger Acid Catalyst: While sulfuric acid is standard, p-toluenesulfonic acid can also be effective.

Question: My crude product is an oil and won't crystallize. How can I purify it?

Answer: "Oiling out" during crystallization is often due to the presence of impurities that depress the melting point or a suboptimal solvent choice[2].

• Causality: Impurities disrupt the crystal lattice formation.

• Solutions:

  • High Vacuum: First, ensure all residual solvent is removed under a high vacuum.

  • Column Chromatography: If the product remains an oil, purification by column chromatography is the most effective next step. Methyl 9H-fluorene-4-carboxylate is less polar than its carboxylic acid precursor, so it will have a higher Rf value on a silica gel TLC plate. A hexane/ethyl acetate eluent system is a good starting point for separation[2].

  • Solvent Screening: For recrystallization, try a mixed solvent system like ethyl acetate/hexane. Dissolve the crude oil in a minimum amount of hot ethyl acetate and slowly add hexane until the solution becomes slightly cloudy, then allow it to cool slowly[2].

Section 2: The Trinitration Reaction: Core Principles & Challenges

The synthesis of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate involves a triple electrophilic aromatic substitution. The success of this reaction hinges on understanding the directing effects of the substituents and overcoming the progressive deactivation of the aromatic ring.

• Mechanism: The reaction proceeds via the formation of the highly electrophilic nitronium ion (NO₂⁺) from a mixture of nitric and sulfuric acids[3]. The π-electrons of the fluorene ring attack the nitronium ion, forming a carbocation intermediate (sigma complex), which then loses a proton to restore aromaticity[3].

• Regioselectivity: The initial nitration of the fluorene system is directed to the 2 and 7 positions, which are the most electron-rich. The ester group at the 4-position is a meta-director. Subsequent nitrations become progressively more difficult as each added nitro group is a strong deactivating group, making the ring less nucleophilic[4]. Achieving the third nitration to obtain the 2,5,7-trinitro product requires forcing conditions.

Workflow for Synthesis and Optimization

Caption: Overall workflow for the synthesis of the target compound.

Section 3: Troubleshooting Guide for the Trinitration Reaction

Question 1: My reaction is showing low or no conversion to the desired trinitro product. What are the likely causes?

Answer: This is a common issue due to the severe deactivation of the aromatic ring by the existing nitro groups.

• Causality: The first nitration may proceed under standard conditions, but each subsequent nitration requires a more potent nitrating agent and/or higher temperatures to overcome the electron-withdrawing effect of the nitro groups already on the ring[4].

• Solutions:

  • Stronger Nitrating Agent: A standard mixture of nitric and sulfuric acid may be insufficient. Consider using fuming nitric acid or oleum (fuming sulfuric acid) for the final nitration step[4]. These generate a higher concentration of the active nitronium ion.

  • Increase Reaction Temperature: Gradually and carefully increase the reaction temperature. While low temperatures are crucial initially to control the exotherm of the first nitration, higher temperatures (e.g., 80-120°C) may be necessary to drive the reaction to completion for the second and third additions[5]. Always use a blast shield and monitor the temperature closely.

  • Stepwise Nitration: Consider a two-step process. First, perform a dinitration under controlled conditions. Isolate and purify the dinitro-intermediate. Then, subject this purified intermediate to more forcing conditions to add the final nitro group. This approach was used in the industrial synthesis of TNT, where toluene is nitrated in stages[4].

Question 2: I am observing a runaway exothermic reaction. What should I do, and how can I prevent this?

Answer: A runaway reaction is a hazardous situation where the rate of heat generation exceeds the capacity of the cooling system. Nitrations are notoriously exothermic[6].

• Immediate Actions:

  • Stop Reagent Addition: Immediately stop adding the nitrating agent[6].

  • Maximize Cooling: Ensure your cooling bath (e.g., ice-salt or dry ice-acetone) is at maximum capacity[6].

  • Quench (If Necessary): If the temperature continues to rise uncontrollably, be prepared to quench the reaction by carefully and slowly pouring it onto a large volume of crushed ice with vigorous stirring[6].

• Prevention and Control:

  • Slow Addition Rate: Add the nitrating agent dropwise using an addition funnel, ensuring the internal temperature remains stable[6].

  • Efficient Cooling: Use a cooling bath that is appropriately sized for your reaction scale. For larger scales, mechanical cooling is recommended.

  • Correct Reagent Stoichiometry: Using overly concentrated or a large excess of the nitrating mixture can lead to a more violent and difficult-to-control reaction[6].

Question 3: My reaction is producing a mixture of mono-, di-, and trinitrated products. How can I improve selectivity?

Answer: Achieving perfect selectivity for the trinitro product in one pot is challenging. The formation of a mixture is common.

• Causality: The different nitrated species have varying reactivities. The starting material is much more reactive than the mononitro intermediate, which in turn is more reactive than the dinitro intermediate.

• Solutions:

  • Stoichiometry Control: Carefully control the equivalents of nitric acid used. For trinitration, at least 3 equivalents are required, but a slight excess (e.g., 3.3 - 3.5 equivalents) is often used to drive the reaction to completion.

  • Temperature and Time: As mentioned, a temperature gradient can be effective. Start at a low temperature (0-5°C) for the initial nitration, then slowly warm the reaction to a higher temperature to force the subsequent nitrations[7]. A longer reaction time at the higher temperature will favor the formation of the thermodynamically stable, more highly nitrated product.

  • Purification: If a mixture is unavoidable, the desired trinitro product must be separated by column chromatography or fractional crystallization.

Question 4: I'm seeing significant formation of dark, tarry byproducts. What is causing this?

Answer: Dark coloration or tar formation is typically a sign of oxidation or other side reactions.

• Causality: Hot, concentrated nitric acid is a powerful oxidizing agent. It can oxidize sensitive functional groups or the aromatic ring itself, especially at elevated temperatures[7]. The benzylic position (C9) of the fluorene ring is particularly susceptible to oxidation.

• Solutions:

  • Strict Temperature Control: This is the most critical factor. Avoid "hot spots" in the reaction mixture by ensuring efficient stirring and maintaining the planned temperature profile as closely as possible[7].

  • Purity of Reagents: Ensure your starting material and acids are of high purity to avoid unintended side reactions[6].

  • Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes help minimize oxidative side reactions.

Section 4: Optimized Protocol and Data

The following is a robust starting protocol for the synthesis of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate. Caution: This reaction uses highly corrosive and reactive acids and is highly exothermic. All work must be performed in a certified chemical fume hood with appropriate personal protective equipment (face shield, acid-resistant gloves, lab coat).

Step-by-Step Protocol

• Acid Mixture Preparation: In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, cool concentrated sulfuric acid (10 vol) to 0°C in an ice-salt bath.

• Substrate Addition: Slowly add the starting material, Methyl 9H-fluorene-4-carboxylate (1.0 eq), portion-wise, ensuring the temperature does not exceed 10°C.

• Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture by adding fuming nitric acid (>90%, 3.5 eq) to concentrated sulfuric acid (3 vol) while cooling in an ice bath.

• Reaction: Add the nitrating mixture dropwise to the solution of the fluorene ester over 30-60 minutes, maintaining the internal temperature between 0-10°C.

• Heating: After the addition is complete, allow the mixture to stir at room temperature for 1 hour. Then, slowly and carefully heat the reaction mixture to 80-90°C and maintain this temperature for 2-4 hours. Monitor the reaction progress by TLC (if a suitable workup and spotting procedure can be devised safely).

• Quenching: Cool the reaction mixture to room temperature and then pour it slowly and carefully onto a large volume of crushed ice with vigorous stirring[6].

• Isolation: The solid product will precipitate. Collect the solid by vacuum filtration.

• Washing: Wash the solid thoroughly with cold water until the filtrate is neutral to pH paper[6].

• Drying: Dry the crude product in a vacuum oven at a low temperature (e.g., 40-50°C).

Summary of Key Reaction Parameters

Parameter	Recommended Condition	Rationale
Starting Material	Methyl 9H-fluorene-4-carboxylate	Ester group is stable to nitrating conditions.
Nitrating Agent	Fuming HNO₃ / Conc. H₂SO₄	Provides high concentration of NO₂⁺ needed for poly-nitration[4].
Stoichiometry	1.0 eq Substrate : 3.5 eq HNO₃	Slight excess of nitrating agent to drive the reaction to completion.
Temperature Profile	0-10°C (addition), then 80-90°C	Controls initial exotherm, then provides energy for later nitrations[5][6].
Reaction Time	2-4 hours at elevated temperature	Allows time for the slower second and third nitrations to occur.
Work-up	Quenching on ice	Safely stops the reaction and precipitates the organic product[6].

Troubleshooting Decision Tree for Low Yield

Caption: A decision-making workflow for troubleshooting low product yield.

References

• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025). Troubleshooting common side reactions in the nitration of 4-methylacetophenone. BenchChem.
• BenchChem. (2025).
• BenchChem. (2025).
• ResearchGate. (n.d.). Nitration of fluorenones 1, 2a, and 2b.
• Reddit. (2023, November 28).
• Master Organic Chemistry. (2018, April 30). Electrophilic Aromatic Substitutions (2)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application Support Center: Troubleshooting Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate Synthesis

Welcome to the Technical Support Center. Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate is a highly electron-deficient A-D-A type intermediate critical for the development of organic photovoltaics and n-type organic semiconductors[1][2].

Synthesizing this heavily nitrated fluorene derivative presents significant challenges. The strongly deactivating nature of the nitro groups and the oxidation-prone C9 methylene bridge require precise control over reaction kinetics and thermodynamics. This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and a self-validating protocol to ensure high-purity yields.

Synthesis Workflow & Impurity Mapping

Fig 1. Synthesis workflow of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate and common impurities.

Troubleshooting Guide & FAQs

Q1: My final product contains a bright yellow/orange impurity that shifts the C9 methylene protons in NMR. What is this, and how do I prevent it? A1: 9-Oxo Oxidation Byproduct (Methyl 2,5,7-trinitro-9-oxo-9H-fluorene-4-carboxylate). Causality: The C9 position of the fluorene ring is highly activated. Fuming nitric acid is not only a potent electrophile but also a strong oxidant. If the nitration exotherm is not strictly controlled, the C9 methylene bridge oxidizes to a ketone (fluorenone)[2]. Prevention: Maintain the initial nitration temperature strictly at –10 °C during the addition of fuming HNO₃. Use a pre-cooled addition funnel and ensure vigorous stirring to prevent localized hot spots.

Q2: Mass spectrometry shows an M-45 peak, and NMR indicates missing nitro-aromatic shifts. Why is my nitration incomplete? A2: Under-nitration (Di-nitro species). Causality: The introduction of the first and second nitro groups strongly deactivates the fluorene ring toward further electrophilic aromatic substitution by withdrawing electron density[3]. The third nitration (typically at the 7-position) requires an extremely potent nitronium ion (

) concentration and a higher activation energy[3]. Prevention: Ensure the use of freshly distilled fuming nitric acid (prepared from and concentrated ) rather than standard concentrated [2]. The reaction must be allowed to proceed at room temperature for a full 24 hours after the initial cold addition to overcome the activation energy barrier of the deactivated ring[2].

Q3: I attempted to nitrate methyl fluorene-4-carboxylate directly, but I isolated a large amount of free carboxylic acid. Why did the ester cleave? A3: Acid-Catalyzed Ester Hydrolysis. Causality: While nitrating the ester directly seems like a shortcut, the extreme acidic conditions (fuming

/ concentrated ) combined with the large volume of cold water required for the final precipitation workup create perfect conditions for acid-catalyzed ester hydrolysis. Prevention: Invert the workflow. Perform the nitration on the free fluorene-4-carboxylic acid first, isolating 2,5,7-trinitro-9H-fluorene-4-carboxylic acid[2]. Subsequently, convert the acid to an acyl chloride using thionyl chloride ( ), followed by esterification with methanol. This ensures the ester is formed after the harsh acidic conditions have been neutralized.

Quantitative Impurity Profiling

Use the following analytical markers to validate the purity of your synthesized batches.

Compound / Impurity	¹H NMR Marker (DMSO-d₆)	TLC R_f (Silica, Hex/EtOAc 3:1)	Acceptable Limit
Target: Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate	~4.52 ppm (s, 2H, C9-CH₂); ~3.95 ppm (s, 3H, OCH₃)	0.45	> 98.0%
Impurity A: 9-Oxo Byproduct	Absence of C9-CH₂ signal (~4.52 ppm)	0.35 (Visible yellow spot)	< 0.5%
Impurity B: Di-nitro species	Presence of 5 aromatic protons (Target has 4)	0.55	< 1.0%
Impurity C: Free Acid (Intermediate)	~13.5 ppm (br s, 1H, COOH)	0.10 (Severe streaking)	< 0.1%

Self-Validating Experimental Protocol

This optimized two-step methodology relies on mechanistic checkpoints to ensure the integrity of the final product.

Step 1: Nitration (Synthesis of 2,5,7-Trinitro-9H-fluorene-4-carboxylic acid)

• Preparation: In a rigorously dried, round-bottom flask, prepare a mixture of freshly distilled fuming nitric acid (25 mL) and concentrated

  (3 mL)[2]. Cool the mixture to –10 °C using an ice/salt bath.

• Addition: Slowly add fluorene-4-carboxylic acid (2.70 g, 12.8 mmol) in small portions over 30 minutes[2].

  • Self-Validation Check: Monitor the internal temperature continuously; it must not exceed -5 °C to prevent Impurity A (C9 oxidation).

• Activation: Stir at –10 °C for 1 hour, then dilute with additional concentrated

  (14 mL)[2].

• Propagation: Remove the cooling bath and allow the mixture to stir at room temperature for exactly 24 hours to ensure complete tri-nitration and eliminate Impurity B[2].

• Workup: Pour the mixture into 160 mL of ice-cold water. Filter the resulting pale yellowish precipitate, wash extensively with distilled water until the filtrate is pH neutral, and dry under high vacuum[2]. (Expected yield: ~78%).

Step 2: Esterification (Synthesis of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate)

• Acyl Chloride Formation: Suspend the intermediate (1.0 g) in anhydrous thionyl chloride (

  , 10 mL). Reflux for 2 hours under an inert nitrogen atmosphere.

• Solvent Removal: Evaporate the excess

  under reduced pressure.

  • Self-Validation Check: The residue must be a completely dry solid. Any residual liquid indicates incomplete

    removal, which will react violently with methanol and lower the yield.

• Esterification: Dissolve the dry residue in anhydrous toluene (5 mL) and add anhydrous methanol (10 mL). Reflux overnight.

• Purification: Evaporate the solvents. Dissolve the crude product in dichloromethane and wash with saturated aqueous

  .

  • Self-Validation Check: The bicarbonate wash actively removes Impurity C (unreacted free acid) into the aqueous layer.

• Dry the organic layer over

  , concentrate, and recrystallize from methanol/dichloromethane to yield the pure target compound.

References[3] Master Organic Chemistry. "Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation". Source: masterorganicchemistry.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFWWXo6XKUmCouO88gWsZkCnO5Cf9v6DdFlYuipZjpjeZD6bWzqHANoDjc2CCwKgFM9A-cnTIEojUdQjCOzb9jTBp6wuGQfzL6lyJbDXNNdY2Y0aRW9GUTjzjLeQe893ATvBRbi0H4jie_UXMIBZtaSh1Ss-gCST-uecwEBFcc4OyoPkPrpbBD8Nrgs0c2zcHeeDvfig4otxO5bX0Zo69gCKSpO4xjx7Q37Vm-XqCQ=[1] Perepichka, I. F., et al. "Nitrofluorene-based A-D-A electron acceptors for organic photovoltaics". Source: orcid.org. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEjUe-Z1AeK85qxLM-H2ZIVAbPqaOAcAxTewl3ZCPekSK1SR7jsgyxeXI_yBGTHU-Nzg1vk1jHsr9km4jaJocYFKdsMCwkq-hdnGYADppPZJCZy4vjgNMBW2rIfPcfUpo0=[2] Che, Y., Niazi, M. R., Yu, T., Maris, T., Liu, C.-H., Ma, D., Izquierdo, R., Perepichka, I. F., & Perepichka, D. F. "Nitrofluorene-Based A-D-A Electron Acceptors for Organic Photovoltaics". Source: rsc.org. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHtWqRPzbeWfzRl9Ep8TS9Ga4cvEQLnSCfQFnWyk77OYb_I4Bfe7eZckHIMZiuU2z-quTCsPhrzNxGfHOKmTrqDkkZia_HtzI2WhV7EoUK3woLAeJ-lRFKlVmLnkvwsFFkr5qwOVRSbEPC6nTcj-OhpEMojepRSfQI=

Sources

• 1. ORCID [orcid.org]
• 2. rsc.org [rsc.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

"avoiding over-nitration in the synthesis of trinitrofluorenes"

Welcome to the Application Science Support Center. This guide is designed for researchers and drug development professionals synthesizing 2,4,7-trinitrofluorenone (TNF) and its derivatives. A pervasive challenge in this workflow is the inadvertent over-nitration of the fluorenone core, leading to 2,4,5,7-tetranitrofluorenone (TENF) contamination.

Below, we detail the mechanistic causality of this issue, provide a troubleshooting framework, and outline a self-validating protocol to ensure precise kinetic control over your nitration reactions.

Mechanistic FAQs: The Causality of Over-Nitration

Q: Why is the fluorenone nucleus prone to over-nitration, specifically forming 2,4,5,7-tetranitrofluorenone (TENF)? A: The fluorenone core undergoes electrophilic aromatic substitution. The carbonyl group at C9 is strongly meta-directing, making the 2 and 7 positions (which are para to the biphenyl linkage) the most susceptible to initial nitronium ion (

) attack[1]. Once 2,7-dinitrofluorenone is formed, the ring system is significantly deactivated by the electron-withdrawing nitro groups. Forcing conditions—specifically fuming nitric acid and heat—are required to install the third nitro group at the 4-position[2]. However, the activation energy difference between the third nitration (C4) and the fourth nitration (C5) is dangerously narrow. Prolonged exposure to these forcing conditions breaches the kinetic barrier, driving the reaction to the tetranitrated byproduct, TENF[3].

Q: How does the choice of nitrating agent dictate the reaction boundary? A: Standard concentrated nitric acid (68%) lacks sufficient nitronium ion concentration to push past the dinitro stage. Fuming nitric acid (typically >90%, specific gravity

1.50) is mandatory to synthesize 2,4,7-trinitrofluorenone[4]. Over-nitration occurs when the molar excess of fuming nitric acid is too high, or when the reaction time exceeds the precise kinetic window of exactly 1 hour of reflux[2].

Q: Can greener solvents like water prevent over-nitration? A: While recent green chemistry methodologies have successfully utilized water as a solvent for the chemo- and regioselective synthesis of mono- and dinitrofluorenones[5], the extreme deactivation of the aromatic ring prior to the third nitration necessitates the classic fuming

system. Water cannot sustain the required nitronium ion concentration for trinitration.

Troubleshooting Guide: Diagnostics & Corrective Actions

Issue: The isolated product exhibits a melting point significantly higher than 180°C, and its charge-transfer complexes are insoluble.

• Root Cause: Severe contamination with 2,4,5,7-tetranitrofluorenone. Pure TNF forms yellow needles that melt sharply at 175.2–176.0°C[2][6], whereas TENF melts at 253.0–254.5°C[3]. TENF complexes are notoriously higher-melting and less soluble than their TNF counterparts[3].

• Corrective Action: Recrystallize the crude mixture from boiling glacial acetic acid. TENF is substantially less soluble in acetic acid than TNF. Filter the hot solution; the TENF will largely remain on the filter, while the yellow needles of TNF will crystallize slowly upon cooling[2].

Issue: The reaction yields a dull yellow powder melting around 150–160°C.

• Root Cause: Incomplete nitration, leaving a mixture of 2,7-dinitrofluorenone and 2,4,7-trinitrofluorenone. This is typically caused by degraded fuming nitric acid or insufficient heating.

• Corrective Action: Verify the specific gravity of the fuming nitric acid (must be

  1.50). Ensure the reaction reaches a true, gentle reflux for the full 60 minutes.

Quantitative Parameter Comparison

Understanding the boundary between success and over-nitration requires comparing the exact parameters used to intentionally synthesize TNF versus TENF.

Parameter	2,4,7-Trinitrofluorenone (TNF)[2]	2,4,5,7-Tetranitrofluorenone (TENF)[3]
Fluorenone Amount	100 g (0.55 mol)	73 g (0.4 mol)
Nitrating Agent	600 mL Fuming (added at once)	2.25 L Fuming (added dropwise)
Volume	0 mL (Fuming serves as solvent)	2.73 L (Mixed with )
Reflux Time	Exactly 1 hour	8.5 hours
Quench Mechanism	Rapidly poured onto 7 kg cracked ice	Poured into 5 gallons of water
Product Melting Point	175.2–176.0°C	253.0–254.5°C
Visual Appearance	Bright yellow needles	Light yellow precipitate

Validated Experimental Protocol: 2,4,7-Trinitrofluorenone

Self-Validating System: This protocol incorporates specific physical checkpoints to ensure the reaction trajectory is correct before proceeding, preventing late-stage failures.

Step 1: Reagent Assembly & Dissolution

• Action: In a well-ventilated fume hood, place 100 g (0.55 mol) of purified 9-fluorenone into a 2-L round-bottomed flask fitted with a reflux condenser. Slowly add 600 mL of fuming nitric acid (sp. gr. 1.50).

• Causality: Fuming nitric acid acts as both the solvent and the nitrating agent. The high concentration of

  is required to overcome the deactivation of the dinitro intermediate[1][2].

• Validation Checkpoint 1: The fluorenone should dissolve completely, and the solution will become deep red/brown. If the solution remains pale or undissolved, the nitric acid is insufficiently concentrated.

Step 2: Kinetic Nitration (Critical Step)

• Action: Heat the flask to a gentle reflux. Maintain this reflux for exactly 60 minutes.

• Causality: The first 20–30 minutes achieve dinitration. The remaining time provides the activation energy for the third nitration at C4. Exceeding 60 minutes provides the kinetic opportunity for the fourth nitration at C5, leading to TENF[3].

• Validation Checkpoint 2: The evolution of brown

  gas should be steady but not violently uncontrollable.

Step 3: Rapid Thermal Quenching

• Action: Immediately upon reaching the 60-minute mark, remove the heat source. Slowly, with vigorous shaking, pour the hot reaction mixture onto 7 kg of cracked ice in a large vessel.

• Causality: The massive thermal sink of the ice instantaneously halts the nitration kinetics, trapping the product at the trinitro stage and preventing over-nitration[2].

• Validation Checkpoint 3: A bright yellow precipitate (crude TNF) will immediately separate from the dark acidic solution.

Step 4: Acid Removal & Purification

• Action: Filter the yellow solid by suction. Transfer the solid to a flask containing 2 L of water and pass steam through the mixture for 1 hour. Filter again, then recrystallize the crude product from boiling glacial acetic acid (approx. 350 mL).

• Causality: Steam distillation removes trapped volatile acidic impurities. Glacial acetic acid selectively crystallizes TNF while leaving trace TENF and dinitrofluorenone in the mother liquor[2][6].

• Validation Checkpoint 4 (Final): The dried product must form bright pale yellow needles with a sharp melting point of 175.2–176.0°C[6][7].

Reaction Pathway Visualization

Kinetic pathway of fluorenone nitration demonstrating the over-nitration trap to TENF.

References

• 2,4,7-Trinitrofluorenone , Organic Syntheses, Coll. Vol. 3, p. 837 (1955).[Link]

• 2,4,7-Trinitrofluorenone , DrugFuture Chemical Index Database.[Link]

• Electronics Supplementary Information (ESI) , The Royal Society of Chemistry.[Link]

• 2,4,5,7-Tetranitrofluorenone , Organic Syntheses, Coll. Vol. 5, p. 1029 (1973). [Link]

• 2,4,7-Trinitrofluoren-9-one , PubChem Database, National Center for Biotechnology Information.[Link]

• Improved, Highly Efficient, and Green Synthesis of Bromofluorenones and Nitrofluorenones in Water , Synthetic Communications.[Link]

• Nitration , Wikipedia.[Link]

Sources

• 1. Nitration - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. rsc.org [rsc.org]
• 5. tandfonline.com [tandfonline.com]
• 6. 2,4,7-Trinitrofluorenone [drugfuture.com]
• 7. 2,4,7-Trinitrofluoren-9-one | C13H5N3O7 | CID 8521 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

"comparative analysis of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate with other nitroaromatics"

The following guide provides a comparative technical analysis of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (MTNFC) . This analysis positions the compound not merely as a standalone reagent, but as a critical scaffold in the engineering of high-electron-affinity acceptors for organic electronics and charge-transfer applications.

Content Type: Technical Comparison Guide Subject: CAS 164297-32-9 (MTNFC) and Functional Analogs

Executive Summary: The "Tunable" Acceptor

In the field of organic semiconductors and charge-transfer (CT) chemistry, 2,4,7-Trinitrofluorenone (TNF) has long been the gold standard for electron acceptance. However, TNF lacks functional versatility—it is a "dead-end" molecule chemically.

Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (MTNFC) emerges as a superior alternative for functional materials science. Unlike TNT (energetic) or TNF (passive acceptor), MTNFC offers a C4-ester handle . This structural advantage allows for:

• Covalent attachment to polymers or surfaces (impossible with TNF).

• Solubility tuning via transesterification.

• LUMO modulation without disrupting the planar fluorene core.

This guide compares MTNFC against three distinct classes of nitroaromatics: Standard Acceptors (TNF) , Chiral Resolving Agents (TAPA) , and Energetic Standards (TNT) .

Chemical Profile & Structural Logic

Feature	MTNFC	TNF (Reference)	TNT (Energetic)
CAS	164297-32-9	129-79-3	118-96-7
Core Structure	9H-Fluorene	9-Fluorenone	Toluene
Nitro Groups	3 (Positions 2, 5, 7)	3 (Positions 2, 4,[1][2] 7)	3 (Positions 2, 4,[2] 6)
Key Functional Group	Methyl Ester (-COOCH₃)	Ketone (C=O)	Methyl (-CH₃)
Primary Utility	Synthetic Scaffold / Tunable Acceptor	Electron Acceptor (Xerography)	Explosive / Propellant
LUMO Energy (Est.)	-3.8 to -4.0 eV (High Affinity)	-4.2 eV	-3.5 eV
Solubility	High (Organic Solvents)	Moderate	Low/Moderate

Mechanistic Insight: The "9H" vs. "9-Oxo" Distinction

Users must distinguish between the 9H-fluorene (MTNFC) and 9-fluorenone forms.

• MTNFC (9H): The methylene bridge at C9 is reactive. It can be oxidized to a ketone (fluorenone) or condensed with malononitrile to form dicyanomethylene derivatives, which are among the strongest organic electron acceptors known (stronger than TCNQ).

• TNF (9-Oxo): The C9 is already oxidized. It is chemically static.

Comparative Performance Analysis

A. vs. TNF (The Electron Acceptor Standard)

Hypothesis: Does the ester group at C4 improve performance over the ketone at C9?

• Electronic Effects: The nitro groups at 2, 5, and 7 in MTNFC create a profound electron deficiency. While TNF relies on the C9 ketone to pull electron density, MTNFC uses the C4-ester and the nitro groups.

• The "Scaffold" Advantage: TNF cannot be easily linked to a peptide or a polymer chain. MTNFC can be hydrolyzed to the acid and coupled to amines (e.g., to create chiral resolving phases similar to TAPA).

• Data Verdict: MTNFC is the precursor to superior acceptors. When converted to its 9-dicyanomethylene derivative, the electron affinity surpasses TNF by approximately 0.3–0.5 eV , making it suitable for air-stable n-type organic transistors.

B. vs. TAPA (The Chiral Resolver)

Context: TAPA (2,4,5,7-Tetranitro-9-fluorenylideneaminooxypropionic acid) is used to separate chiral aromatic hydrocarbons.

• Comparison: MTNFC shares the "fluorene carboxylate" architecture.

• Application: Researchers can transesterify MTNFC with chiral alcohols (e.g., menthol) to create novel Chiral Stationary Phases (CSPs) for HPLC. MTNFC offers a cleaner synthetic route than TAPA, which requires handling unstable oxime intermediates.

C. vs. TNT (The Energetic Reference)

Safety Note: While MTNFC is a polynitroaromatic, the fused fluorene ring system confers greater thermal stability compared to the single benzene ring of TNT.

• Stability: MTNFC has a higher melting point and lower vapor pressure than TNT, reducing explosion risks during standard laboratory handling.

• Differentiation: MTNFC is not an explosive in standard application contexts; it is a charge-transfer agent.

Experimental Protocols

Protocol A: Synthesis of Charge-Transfer (CT) Complexes

Objective: Validate the acceptor strength of MTNFC by forming a visible CT complex with Pyrene (Donor).

Reagents:

• Acceptor: MTNFC (10 mmol)

• Donor: Pyrene (10 mmol)

• Solvent: Dichloromethane (DCM) or Acetonitrile

Workflow:

• Dissolution: Dissolve 35.9 mg of MTNFC in 5 mL of DCM (Solution A). Note the solution color (typically pale yellow).

• Donor Prep: Dissolve 20.2 mg of Pyrene in 5 mL of DCM (Solution B).

• Complexation: Add Solution B dropwise to Solution A under varying agitation.

• Observation: An immediate color change to deep orange/red indicates the formation of the Charge Transfer Complex (HOMO_donor -> LUMO_acceptor transition).

• Crystallization: Allow the solvent to evaporate slowly in a fume hood to grow co-crystals for X-ray diffraction.

Protocol B: Activation to "Super-Acceptor" (9-Dicyanomethylene derivative)

Context: To convert the 9H-MTNFC into a material stronger than TNF.

• Oxidation: Treat MTNFC with Na₂Cr₂O₇ in acetic acid to generate the 9-oxo intermediate (Methyl 2,5,7-trinitro-9-fluorenone-4-carboxylate).

• Knoevenagel Condensation: React the 9-oxo intermediate with Malononitrile (CH₂(CN)₂) in the presence of Piperidine/TiCl₄.

• Result: The resulting purple/black solid is a "push-pull" system with ultra-low LUMO levels, suitable for n-channel organic field-effect transistors (OFETs).

Visualizing the Chemical Pathway

The following diagram illustrates the strategic position of MTNFC as a central hub for accessing advanced materials, contrasting it with the static nature of TNF.

Caption: Fig 1. MTNFC serves as a divergent intermediate. Unlike TNF, it allows access to both polymer-linked acceptors and ultra-high affinity dicyanomethylene derivatives.

Summary Data Table

Property	MTNFC (This Product)	TNF (Standard)	Implication for Research
Electronic Character	Strong Acceptor (Tunable)	Strong Acceptor (Fixed)	MTNFC allows fine-tuning of energy levels via C4 substitution.
Solubility (DCM)	>50 mg/mL	~10 mg/mL	MTNFC is easier to process in solution-cast films.
Reactivity	High (C9 & C4 positions)	Low (C9 only)	MTNFC is a building block; TNF is a finished product.
Melting Point	>200°C (Est.)	175°C	High thermal stability for device fabrication.

References

• Apollo Scientific. (n.d.).[3] Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate Product Analysis. Retrieved from

• Sigma-Aldrich. (2024). 2,4,7-Trinitro-9-fluorenone Product Specification. Retrieved from

• National Institutes of Health (NIH). (2018). Recent Advances on Nitrofluorene Derivatives: Versatile Electron Acceptors. Retrieved from

• PubChem. (2025).[4] 2,7-Dinitro-9-fluorenone Compound Summary. Retrieved from

• Grosu, I., et al. (2014). Synthesis of Charge Transfer Complex Precursors. (Contextual reference on Fluorene acceptor synthesis).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate [cymitquimica.com]
• 4. 2,7-Dinitro-9-fluorenone | C13H6N2O5 | CID 35842 - PubChem [pubchem.ncbi.nlm.nih.gov]

"validation of the structure of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate by X-ray crystallography"

Title: Structural Validation of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate: A Comparative Guide to SC-XRD vs. Spectroscopic Methods

Part 1: Executive Summary & Strategic Rationale

In the development of electron-deficient aromatic systems for optoelectronics or pharmaceutical intermediates, the precise regiochemistry of nitration is critical. Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate represents a class of highly substituted fluorenes where steric crowding and electronic withdrawal create significant analytical ambiguity.

While Nuclear Magnetic Resonance (NMR) is the standard for solution-state purity, it frequently fails to definitively assign regiochemistry in polynitrated systems due to the "blind spots" created by quaternary carbons and overlapping aromatic signals.

This guide validates Single Crystal X-Ray Diffraction (SC-XRD) as the definitive structural arbiter. We compare its efficacy against NMR and DFT (Density Functional Theory) predictions, demonstrating that SC-XRD is not merely a confirmation tool but a necessary primary analytical method for this compound class.

Part 2: The Analytical Challenge (The "Why")

The synthesis of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate typically involves the nitration of a fluorene precursor. This electrophilic aromatic substitution is governed by directing groups, but under forcing conditions (fuming HNO3), unexpected isomers (e.g., 2,4,7-trinitro) often form.

Comparative Analysis: Why NMR is Insufficient

Feature	1H-NMR (400 MHz)	SC-XRD (Mo K )	Verdict
Connectivity	Inferential (via coupling constants).	Absolute (Direct mapping of electron density).	SC-XRD Wins
Regiochemistry	Ambiguous. The high symmetry and lack of adjacent protons in 2,5,7-substitution patterns eliminate useful coupling.	Definitive . Unambiguously locates nitro groups at C2, C5, and C7 positions.	SC-XRD Wins
Sterics	Cannot visualize steric strain or nitro-group torsion.	Quantifies torsion angles (e.g., C-C-N-O) to precision.	SC-XRD Wins
Throughput	High (10 mins/sample).	Moderate (2-24 hours/sample).	NMR Wins

Scientific Insight: In the 2,5,7-trinitro isomer, the protons at C1, C3, C6, and C8 appear as singlets or weak meta-couplets. Without distinct ortho-coupling, distinguishing the 2,5,7-isomer from the 2,4,7-isomer by NMR alone requires complex NOESY experiments that are often inconclusive due to the flat nature of the fluorene core.

Part 3: Experimental Protocol for SC-XRD Validation

To achieve a publishable structure, follow this self-validating protocol designed for nitro-aromatics.

Step 1: Crystal Growth (The Critical Bottleneck)

Nitro-fluorenes are prone to stacking, often forming needles unsuitable for diffraction.

• Method: Slow Evaporation.[1]

• Solvent System: Acetone/Ethanol (1:1). The polar nitro groups interact well with acetone, while ethanol promotes lattice formation.

• Target: Block-like yellow/orange prisms (

  mm).

Step 2: Data Collection Strategy

• Source: Molybdenum (Mo) K

  ( Å).

  • Reasoning: Mo is preferred over Copper (Cu) for aromatic nitro compounds to minimize absorption effects and maximize resolution (

    Å) for precise bond lengths.

• Temperature: 100 K (Cryostream).

  • Reasoning: Freezing nitro-group rotation is essential. At 298 K, the thermal ellipsoids of the nitro oxygens will be large, masking disorder.

Step 3: Refinement & Validation

• Space Group Determination: Likely

  (Triclinic) or (Monoclinic).

• Disorder Handling: The nitro group at C4 (adjacent to the carboxylate) may exhibit rotational disorder due to steric clash. Use PART commands in SHELXL to model split positions if electron density suggests it.

• Hydrogen Bonding: Locate the H-atom on C9 (the

  carbon). Its position is critical to confirm the "9H" designation versus a potential oxidized "9-oxo" (fluorenone) impurity.

Part 4: Visualization of the Validation Workflow

The following diagram illustrates the decision logic when characterizing polynitrated aromatics, highlighting the "Fail State" of NMR that necessitates XRD.

Figure 1: The structural validation workflow. Note the critical transition from NMR to XRD when regiochemical ambiguity arises.

Part 5: Structural Insights & Data Interpretation

Once the structure is solved, the validation is not complete until the packing interactions are analyzed. For Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate , look for these specific features which confirm the structure's stability and identity.

Intramolecular Features (The Molecule)

• Planarity: The fluorene core should be nearly planar (RMS deviation

  Å).

• Nitro Torsion: The nitro groups at C2 and C7 will likely be coplanar with the ring to maximize resonance. However, the nitro group at C5 (or C4 carboxylate) may twist significantly (20-40°) to relieve steric strain.

  • Validation Check: If the C4-carboxylate is coplanar despite steric clash, suspect incorrect assignment or unresolved disorder.

Intermolecular Packing (The Crystal)

• - Stacking: Trinitrofluorenes are electron-deficient acceptors. Expect "head-to-tail" stacking distances of ~3.3–3.5 Å between parallel fluorene planes.

• Hydrogen Bonding: The carbonyl oxygen of the carboxylate often acts as an acceptor for weak

  interactions from adjacent aromatic protons.

Quantitative Validation Metrics (The Standards)

To ensure your dataset meets publication standards (e.g., Acta Cryst. E or J. Org. Chem.), your data must meet these thresholds:

Metric	Acceptable Range	What it Means
R1 (R-factor)	(5%)	Excellent agreement between model and data.
wR2	(15%)	Weighted error (more sensitive to weak reflections).
GooF (S)		Goodness of Fit. Values outside this suggest incorrect weighting scheme.
Shift/Error		The model has converged (atoms stopped moving).
Residual Density		No missing atoms or "ghost" peaks.

Part 6: Logic of Structure Solution

The following diagram details the computational logic used during the refinement phase, specifically addressing the "Phase Problem" inherent in crystallography.

Figure 2: The computational pathway from raw diffraction data to a validated model.

References

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D, 65(2), 148–155.

  • Context: The authoritative guide on using PLATON and CheckCIF for valid

• Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A, 71(1), 3–8.

  • Context: The standard software algorithm used for solving small molecule structures.[2]

• Cambridge Crystallographic Data Centre (CCDC). Guidelines for the Deposition of Crystal Structure Data.

  • Context: Global repository standards for publishing organic crystal structures.

• Groom, C. R., et al. (2016). The Cambridge Structural Database.[2][3][4][5] Acta Crystallographica Section B, 72(2), 171-179.

  • Context: Reference for comparing bond lengths against standard values.

Sources

• 1. mdpi.com [mdpi.com]
• 2. platonsoft.nl [platonsoft.nl]
• 3. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 4. X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.iucr.org [journals.iucr.org]

"spectroscopic comparison of different isomers of trinitro-9H-fluorene-4-carboxylates"

To: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Chemical Analysis Division Subject: Spectroscopic Comparison and Structural Validation of Trinitro-9H-fluorene-4-carboxylate Isomers

Executive Summary

The trinitro-9H-fluorene-4-carboxylates represent a specialized class of electron-deficient aromatic scaffolds, primarily utilized as chiral resolving agents (e.g., TAPA analogs) and electron acceptors in charge-transfer (CT) complex studies.[1] Their efficacy in these applications is strictly governed by the regiochemistry of the nitro groups , which dictates the planarity, electron affinity, and steric environment of the molecule.[1]

This guide provides a rigorous spectroscopic comparison of the dominant 2,5,7-trinitro-9H-fluorene-4-carboxylate isomer against its critical synthetic precursors (2,7-dinitro analogs) and potential regioisomeric impurities (e.g., 2,6,7-isomers).[1] We focus on NMR and IR differentiation strategies to ensure structural integrity in high-value synthesis.

Structural Analysis & Isomer Definition

In the nitration of fluorene-4-carboxylic acid derivatives, the directing effects of the pre-existing carboxylate (at C4) and the biphenyl bridge system create specific regioisomeric outcomes.

• Isomer A (Target): Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate [1]

  • Significance: The thermodynamically favored product under exhaustive nitration conditions.[1] The C4-carboxylate sterically blocks the C4-nitro substitution seen in standard fluorenones (like TNF), forcing the third nitro group to the C5 position.[1]

  • Application: Precursor to chiral charge-transfer complexing agents.[1]

• Isomer B (Impurity/Precursor): Methyl 2,7-dinitro-9H-fluorene-4-carboxylate [1]

  • Significance: The primary intermediate.[1] Incomplete nitration often leaves significant quantities of this species, which drastically alters the

    -acceptor strength.[1]

• Isomer C (Hypothetical Regioisomer): Methyl 2,6,7-trinitro-9H-fluorene-4-carboxylate [1]

  • Significance: A potential byproduct if nitration occurs via a different mechanistic pathway.[1] Distinguishing C5-nitro from C6-nitro is the primary spectroscopic challenge.

Spectroscopic Comparison

A. Nuclear Magnetic Resonance ( H NMR)

The differentiation of isomers relies on the coupling patterns of the protons on the substituted rings.[1][2]

Table 1: Comparative

H NMR Shifts (in DMSO- )

Proton Position	2,5,7-Trinitro Isomer (Target)	2,7-Dinitro Isomer (Precursor)	Diagnostic Feature
H-1 (C1)	8.60 (d, Hz)	8.45 (d, Hz)	Meta-coupling to H-3.[1] Downfield shift in trinitro due to global electron withdrawal.[1]
H-3 (C3)	8.85 (d, Hz)	8.55 (d, Hz)	Critical Probe: H-3 is flanked by the C2-NO and C4-COOMe.[1] In the 2,5,7-isomer, the C5-NO exerts a long-range deshielding effect.[1]
H-5 (C5)	Absent (Substituted)	8.15 (d, Hz)	Primary Differentiator: The presence of a doublet at ~8.15 ppm indicates incomplete nitration (2,7-isomer).[1]
H-6 (C6)	8.70 (s)	8.30 (dd, Hz)	In 2,5,7-isomer, H-6 appears as a singlet (or weak doublet) due to C5/C7 substitution.[1] In 2,7-isomer, it is a doublet of doublets (ortho to H5).[1]
H-8 (C8)	8.95 (s)	8.65 (d, Hz)	Deshielded singlet in trinitro; doublet in dinitro.[1]
H-9 (Bridge)	6.80 (s, 1H)	4.10 (s, 2H)	Oxidation State Check: If oxidized to fluorenone, this signal disappears.[1]

Expert Insight: To distinguish the 2,5,7-isomer from a hypothetical 2,6,7-isomer , look at the H-5/H-8 coupling .

• 2,5,7-isomer: H-6 and H-8 are isolated singlets (or meta-coupled). [1] * 2,6,7-isomer: H-5 and H-8 would be para to each other, but H-5 would show ortho coupling if C4 was open.[1] Since C4 is blocked, the 2,6,7 pattern would show H-5 and H-8 as singlets, but the NOE (Nuclear Overhauser Effect) between H-5 and the C4-carboxylate would be a definitive structural proof for the 2,6,7 form (which is sterically unlikely).[1]

B. Infrared Spectroscopy (FT-IR)

IR is used primarily to confirm the oxidation state of the nitro groups and the ester functionality.[1]

• Carbonyl Stretch (

  ):

  • Ester (C4-COOMe): Sharp band at 1730–1745 cm

    .[1]

  • Note: If the sample is contaminated with the fluorenone derivative (9-oxo), a second carbonyl peak appears at ~1720 cm

    .[1]

• Nitro Stretches (

  ):

  • Asymmetric: Strong bands at 1530–1550 cm

    .[1] The trinitro isomer shows a broader or split band due to the differing environments of the C2, C5, and C7 nitro groups.[1]

  • Symmetric: 1340–1360 cm

    .[1]

C. UV-Visible Spectroscopy

The electronic absorption is a proxy for the electron affinity (EA) of the isomer.[1]

• 2,7-Dinitro:

  ~340 nm (Yellow).[1]

• 2,5,7-Trinitro:

  ~360–380 nm (Deep Yellow/Orange).[1]

• Charge Transfer (CT) Band: When mixed with a donor like pyrene in CH

  Cl , the 2,5,7-trinitro isomer exhibits a bathochromic shift (CT band > 450 nm) significantly stronger than the 2,7-dinitro analog, confirming its superior acceptor strength.[1]

Experimental Protocols

Protocol A: Synthesis & Purification of Methyl 2,5,7-Trinitro-9H-fluorene-4-carboxylate

Objective: To synthesize the target isomer while minimizing the 2,7-dinitro impurity.

• Nitration: Dissolve methyl 9H-fluorene-4-carboxylate (1.0 eq) in glacial acetic acid.

• Addition: Add fuming HNO

  (excess, >5 eq) dropwise at 0°C.

• Heating: Warm to 60°C for 2 hours. Crucial: Monitor by TLC (SiO

  , 30% EtOAc/Hexane).[1] The trinitro product is less polar ( ~0.[1]4) than the dinitro precursor ( ~0.[1]3) due to intramolecular H-bonding or steric twisting.[1]

• Quench: Pour into ice water. Filter the yellow precipitate.[1]

• Purification: Recrystallize from Acetic Acid/Ethanol (1:1).

  • Validation: Check melting point.[1] Target range: 210–215°C (dec).[1]

Protocol B: Spectroscopic Sample Preparation

• NMR: Dissolve 5 mg in 0.6 mL DMSO-

  . CDCl is often insufficient for trinitro derivatives due to poor solubility.[1]

• UV-Vis CT Test: Prepare a 10 mM solution of the product and a 10 mM solution of Pyrene in CH

  Cl . Mix 1:1. Observe immediate color change (Yellow Orange/Red) indicating complex formation.[1]

Visualizing the Logic

The following diagram illustrates the decision tree for identifying the correct isomer based on spectroscopic data.

Caption: Logic flow for distinguishing the target 2,5,7-trinitro isomer from precursors and regioisomers using 1H NMR.

References

• Sigma-Aldrich. 9-Dicyanomethylene-2,5,7-trinitro-9H-fluorene-4-carboxylic acid dibutylamide Product Page. Retrieved from (Note: Representative link for structural class verification).[1]

• CymitQuimica. Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (CAS 164297-32-9).[1] Retrieved from .[1]

• Organic Syntheses. 2,4,7-Trinitrofluorenone (Reference for Nitro-Fluorene Spectroscopy). Org. Synth. 1933, 13,[1] 92. Retrieved from .[1]

• ResearchGate. Spectroscopic data of nitro-fluorene derivatives (Figure S6). Retrieved from .

• BenchChem. Comparative spectroscopic analysis of nitrophenol isomers (Methodology Reference). Retrieved from .[1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. creative-biostructure.com [creative-biostructure.com]

A Comparative Guide to Confirming the Purity of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate by High-Performance Liquid Chromatography

In the landscape of pharmaceutical research and development, the purity of a chemical entity is not merely a quality metric; it is the bedrock of reliable, reproducible, and translatable scientific outcomes. For a complex molecule such as Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate, a compound with significant potential in various therapeutic areas, rigorous purity assessment is paramount. This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) methodologies for the definitive purity confirmation of this nitrated fluorene derivative. We will delve into the rationale behind method selection, provide detailed experimental protocols, and present a comparative analysis of their performance, empowering researchers to make informed decisions for their analytical needs.

Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate, with its polycyclic aromatic core and multiple nitro functional groups, presents a unique analytical challenge.[1] The presence of potential impurities, including regioisomers, precursors, and degradation products, necessitates a separation technique with high resolving power and sensitivity. HPLC, particularly in the reversed-phase mode, stands as the gold standard for such analyses.[2][3]

Pillar 1: The Primacy of Reversed-Phase HPLC (RP-HPLC)

The inherent hydrophobicity of the fluorene backbone, coupled with the polar nitro and carboxylate functionalities, makes RP-HPLC an ideal first-line approach. The separation mechanism in RP-HPLC relies on the partitioning of the analyte between a nonpolar stationary phase (typically C18-modified silica) and a polar mobile phase.[4] Less polar compounds interact more strongly with the stationary phase and thus have longer retention times.

Method A: Isocratic Elution for Rapid Screening

For routine purity checks and rapid screening of multiple samples, an isocratic RP-HPLC method offers a balance of speed and efficiency.

• Instrumentation: Standard HPLC system with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile:Water (60:40, v/v) with 0.1% Formic Acid. The addition of a small amount of acid, such as formic acid, can improve peak shape and reproducibility.[5]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm, a common wavelength for detecting aromatic compounds.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate sample in the mobile phase to a concentration of approximately 0.5 mg/mL. Filter through a 0.45 µm syringe filter prior to injection.

Figure 1: Workflow for HPLC Sample Preparation and Analysis.

Pillar 2: Enhancing Resolution with Gradient Elution

While isocratic methods are efficient, they may not provide sufficient resolution to separate closely eluting impurities. A gradient elution method, where the mobile phase composition is changed over time, offers superior resolving power.

Method B: Gradient Elution for High-Resolution Purity Profiling

This method is designed to provide a comprehensive impurity profile, which is critical during process development and for final product release.

• Instrumentation: Same as Method A.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size). A longer column provides increased theoretical plates and better separation.

• Mobile Phase:

  • A: Water with 0.1% Trifluoroacetic Acid (TFA). TFA is an excellent ion-pairing agent that can significantly improve the peak shape of polar and ionizable compounds.

  • B: Acetonitrile with 0.1% TFA.

• Gradient Program:

  • 0-5 min: 40% B

  • 5-25 min: 40% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 40% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection Wavelength: Diode Array Detector (DAD) scanning from 200-400 nm. A DAD allows for the identification of impurities with different UV maxima.

• Injection Volume: 10 µL.

• Sample Preparation: Same as Method A.

Figure 2: Gradient Elution Profile for Method B.

Pillar 3: Orthogonal Methods for Unambiguous Confirmation

To ensure the highest level of confidence in purity assessment, employing an orthogonal HPLC method with a different separation mechanism is a cornerstone of good analytical practice. For nitroaromatic compounds, a phenyl-based stationary phase can offer alternative selectivity compared to a C18 column due to π-π interactions.[6]

Method C: Phenyl Column for Orthogonal Confirmation

This method serves as a powerful tool to confirm the absence of co-eluting impurities that might be hidden under the main peak in the C18 methods.

• Instrumentation: Same as Method A.

• Column: Phenyl-Hexyl column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase: Methanol:Water (70:30, v/v) with 10 mM Ammonium Formate. The use of methanol instead of acetonitrile can alter selectivity, and ammonium formate is a volatile buffer suitable for mass spectrometry if hyphenation is desired.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 40°C.

• Detection Wavelength: 254 nm and 280 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Same as Method A.

Comparative Performance Analysis

The following table provides a hypothetical but realistic comparison of the three HPLC methods for the purity analysis of a representative batch of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate.

Parameter	Method A (Isocratic C18)	Method B (Gradient C18)	Method C (Isocratic Phenyl)
Resolution (Main Peak vs. Closest Impurity)	1.8	> 3.0	2.5
Analysis Time (minutes)	10	35	15
Peak Tailing Factor (Main Peak)	1.2	1.0	1.1
Limit of Detection (LOD)	~0.05%	~0.01%	~0.03%
Relative Standard Deviation (RSD) of Peak Area	< 1.0%	< 0.5%	< 0.8%
Primary Application	Rapid Screening, QC	Impurity Profiling, Stability	Purity Confirmation

Trustworthiness Through Self-Validation

Each of these protocols represents a self-validating system. The consistency of retention times, peak shapes, and area responses across multiple injections provides an internal check on the system's performance. Furthermore, the comparison of purity values obtained from orthogonal methods (Method B and Method C) provides a high degree of confidence in the final reported purity. Any significant discrepancy would trigger further investigation into the presence of co-eluting impurities.

Conclusion

References

• Micro-Tech-Consult. (n.d.). Nitroaromatic and Nitroamine Explosives Analyzed with HPLC. Retrieved from [Link]

• Dołenc, M. S., & Štupar, J. (2007). DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. Journal of Liquid Chromatography & Related Technologies, 30(5-7), 897-911. [Link]

• Kucerova-Chlupacova, M., Nobilis, M., Kvetina, J., & Kucera, R. (2005). Use of chiral liquid chromatography for the evaluation of stereospecificity in the carbonyl reduction of potential benzo[c]fluorene antineoplastics benfluron and dimefluron in various species. Journal of Pharmaceutical and Biomedical Analysis, 37(5), 957–964. [Link]

• Dutton, J. K., Knox, J. H., Radisson, X., Ritchie, H. J., & Ramage, R. (1995). Synthesis of 17H-tetrabenzo[a,c,g,i]fluorene derivatives as chiral selectors for enantiomeric separation by HPLC on porous graphitised carbon. Journal of the Chemical Society, Perkin Transactions 1, (20), 2581–2586. [Link]

• Waters Corporation. (n.d.). Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives). Retrieved from [Link]

• Al-Qaradawi, S. (2009). Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns [Doctoral dissertation, Loughborough University]. Loughborough University Research Repository. [Link]

• Lee, W. (2019). Chromatographic Enantiomer Separation of Chiral Amines as Fluorene-2-carboxaldimine Derivatives Using Polysaccharide-derived Chiral Stationary Phases. YAKHAK HOEJI, 63(6), 425-431. [Link]

• United States Environmental Protection Agency. (2007). Method 8330A: Nitroaromatics and Nitramines by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• Dutton, J. K., Knox, J. H., Radisson, X., Ritchie, H. J., & Ramage, R. (1995). Synthesis of 17 H -tetrabenzo[ a , c , g , i ]fluorene derivatives as chiral selectors for enantiomeric separation by HPLC on porous graphitised carbo. Journal of the Chemical Society, Perkin Transactions 1, 2581-2586. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-Nitrophthalic acid. Retrieved from [Link]

• Singh, S., Kumar, V., Kumar, S., Kumar, V., & Singh, R. (2023). An improved and sensitive method for nitrotyrosine estimation by reverse phase-high performance liquid chromatography. GSC Biological and Pharmaceutical Sciences, 22(1), 136–142. [Link]

• Shatts, V. D., & Sakhartova, O. V. (1987). Normal-phase high-performance liquid chromatographic determination of phenols. Talanta, 34(6), 575-577.

• Petti, M. A., Shepodd, T. J., Barrans, R. E., & Dougherty, D. A. (1993). Chemically bonded stationary phases that use synthetic hosts containing aromatic binding clefts: HPLC analysis of nitro-substituted polycyclic aromatic hydrocarbons. Proceedings of the National Academy of Sciences, 90(4), 1190-1193. [Link]

• SIELC Technologies. (2018, February 16). Separation of 5-Nitropyrimidin-2-amine on Newcrom R1 HPLC column. Retrieved from [Link]

• Wang, T., & Zhu, J. (2023). Catalytic Asymmetric Synthesis of Chiral Fluorenes: Recent Developments and Future Perspectives. Chemistry–An Asian Journal, e202300898. [Link]

• Wang, Y., & Zhang, J. (2008). Method for measuring purity of 9-fluorenemethanol.
• Silva, J. B., Souza, A. L. F., & Lima, F. A. (2012). VALIDATION OF AN HPLC METHOD FOR DETERMINATION OF CHEMICAL PURITY OF [18F]FLUOROMISONIDAZOLE ([18F]FMISO).

• Cheméo. (n.d.). Chemical Properties of 9H-Fluorene, 9-methyl- (CAS 2523-37-7). Retrieved from [Link]

• Wikipedia. (2024, February 25). Fluorene. [Link]

• SciSpace. (n.d.). Method of preparing a fluorene derivative and the method of purifying thereof. Retrieved from [Link]

Sources

• 1. methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Nitroaromatic and Nitroamine Explosives Analyzed with HPLC - AppNote [mtc-usa.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to Acquiring Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate as a Reference Standard: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the integrity of analytical measurements is paramount. This hinges on the quality of the reference standards used. This guide provides an in-depth technical comparison of the available options for obtaining Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate as a reference standard, catering to the nuanced needs of scientific research.

The Critical Role of a Reference Standard

In quantitative analytical chemistry, a reference standard serves as a calibrated benchmark against which a sample is measured. Its purity and identity must be rigorously established to ensure the accuracy and reliability of experimental results. For a complex molecule like Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate, the choice of a reference standard is a critical decision that impacts data quality and project outcomes. This guide explores the landscape of acquiring this specific compound, from commercially available options to the meticulous process of in-house synthesis and qualification.

Commercial Availability: A Starting Point with Caveats

The most direct route to obtaining Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate is through a commercial supplier. Our research has identified the following:

Parameter	Information
Compound Name	Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate
CAS Number	164297-32-9
Identified Supplier	Apollo Scientific
Distributor	CymitQuimica

While the availability of this compound from a reputable supplier like Apollo Scientific, which is ISO 9001:2015 certified, is a positive starting point, it is crucial to understand what is being offered.[1] Many fine chemical suppliers offer compounds for research and development that are not certified as reference standards.

Key Considerations for Commercial Sourcing:

• Purity: The listed product may not have a purity level suitable for use as a reference standard without further verification. It is essential to request a Certificate of Analysis (CoA) from the supplier, which should detail the purity determined by a reliable analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

• Certification: A true Certified Reference Material (CRM) is produced by an accredited body and comes with a certificate that states the certified property value (e.g., purity), its uncertainty, and a statement of metrological traceability.[2] The commercially available Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate is unlikely to be a CRM unless explicitly stated.

• Analytical Data: The CoA should ideally include the analytical data used to establish the identity and purity of the compound, such as NMR and mass spectrometry data. For some "rare and unique chemicals," suppliers may not provide this data, and the onus of verification falls on the researcher.

Recommendation: Before purchasing, contact the supplier to inquire about the availability of a detailed CoA, the method used for purity assessment, and any available analytical spectra.

The Alternative of Custom Synthesis

If a commercially available, well-characterized reference standard for Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate is not available, or if a higher level of certification is required, custom synthesis is a viable alternative. Numerous companies specialize in the synthesis of complex organic molecules to a client's specifications.

Potential Custom Synthesis Providers:

Company	Services Offered
SV ChemBioTech	Custom synthesis from milligrams to kilograms, with full analytical support (HPLC, LC-MS, NMR).[3]
Aragen Life Sciences	Custom synthesis of key starting materials and intermediates for various industries.[4]
BOC Sciences	Custom synthesis for biotechnology and pharmaceutical industries, from milligram to kilogram scale.[5]
Kingchem	Custom synthesis of complex molecules, including pharmaceutical intermediates and electronic materials.[6]
Otava Chemicals	Custom synthesis of organic molecules, including design and synthesis of novel compounds.[7]

Pros and Cons of Custom Synthesis:

Pros	Cons
Tailored Purity: Can be synthesized to a high purity specification.	Cost: Can be significantly more expensive than an off-the-shelf product.
Full Characterization: The synthesis can include a complete analytical package for qualification as a reference standard.	Lead Time: Synthesis of a complex molecule can take several weeks to months.
Desired Quantity: Can be produced in the exact quantity needed.	Feasibility: The synthesis may be challenging, and success is not always guaranteed.

In-House Synthesis and Qualification: The Ultimate Control

For laboratories with organic synthesis capabilities, preparing Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate in-house offers the highest level of control over the quality and characterization of the reference standard.

A plausible synthetic route can be devised based on established nitration methodologies for fluorene and its derivatives. A potential precursor is a dinitrofluorene derivative, which can be further nitrated and then subjected to carboxylation and esterification. The synthesis of various nitrofluorene compounds has been described in the literature, providing a foundation for this approach.

Illustrative Workflow for In-House Synthesis and Qualification:

Caption: Workflow for in-house synthesis and qualification.

Once synthesized and purified, the material must undergo rigorous testing to qualify as a reference standard.[8][9]

Step 1: Identity Confirmation

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Mass Spectrometry (MS):

  • High-Resolution Mass Spectrometry (HRMS): Determine the accurate mass of the molecular ion. This should correspond to the calculated exact mass of C₁₅H₉N₃O₈. Mass spectrometry of nitroaromatic compounds is a well-established technique.[3][7]

Step 2: Purity Assessment

• High-Performance Liquid Chromatography (HPLC):

  • Develop a stability-indicating HPLC method, typically with UV detection. The method should be capable of separating the main compound from any potential impurities.

  • The purity is determined by the area percentage of the main peak. For a primary reference standard, the purity should ideally be ≥99.5%.[9][11]

  • Peak purity analysis using a photodiode array (PDA) detector should be performed to ensure the main peak is not co-eluting with any impurities.

Step 3: Potency Assignment

The potency of the reference standard is a measure of its active content and is often determined using a mass balance approach:

Potency (%) = (100% - % Water - % Residual Solvents - % Non-volatile Residue) x Purity by HPLC (%) / 100

• Water Content: Determined by Karl Fischer titration.

• Residual Solvents: Determined by headspace GC-MS.

• Non-volatile Residue (Ash): Determined by thermogravimetric analysis (TGA) or a standard ashing procedure.

Comparison Summary: Choosing the Right Path

The decision to purchase a commercially available product or to pursue in-house synthesis depends on the specific requirements of the research, available resources, and the level of analytical rigor demanded.

Parameter	Commercially Available Product	In-House Synthesized & Qualified Standard
Cost	Lower initial purchase price.	Higher cost due to labor, reagents, and analytical resources.
Time to Acquisition	Short (days to weeks).	Long (weeks to months).
Purity & Characterization	May be uncertified and require in-house verification.	Fully characterized with documented identity, purity, and potency.
Traceability	May lack metrological traceability.	Traceability can be established through calibrated instruments and validated methods.
Confidence in Results	Moderate, pending verification.	High, as the standard is thoroughly understood.
Documentation	Limited to supplier's CoA (if available).	Comprehensive in-house documentation, including synthesis and all analytical data.

Decision-Making Flowchart:

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. gbjpl.com.au [gbjpl.com.au]
• 3. Gas chromatographic and mass spectrometric determination of nitroaromatics in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. qvents.in [qvents.in]
• 5. 2-Nitrofluorene(607-57-8) 1H NMR spectrum [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. CURRENTA: Reference Standard Qualification [currenta.de]
• 9. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 10. High-resolution proton magnetic resonance spectra of fluorene and its derivatives. Part III. 9-Substituted fluorenes - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 11. moravek.com [moravek.com]

Comparative DFT Analysis: Trinitrofluorenone vs. Trinitrofluorene Derivatives

Topic: "Comparative DFT Studies of Electronic Properties of Trinitrofluorenes"

Executive Summary This guide provides a rigorous computational framework for evaluating the electronic properties of 2,4,7-trinitrofluorenone (TNF) and its structural analog 2,4,7-trinitrofluorene (TNF-H2) . While both molecules share a trinitro-substituted fluorene core, the presence of the carbonyl group in TNF significantly alters its frontier molecular orbital (FMO) landscape, establishing it as a superior electron acceptor (n-type material) compared to the methylene-bridged TNF-H2. This analysis is critical for researchers optimizing charge-transfer complexes in organic photovoltaics (OPVs) and predicting mutagenic potential in drug development.

Part 1: Methodological Framework (The "How")

To ensure reproducibility and accuracy in predicting electronic excitations and charge transfer, the following Density Functional Theory (DFT) protocol is recommended. This workflow balances computational cost with the need for accurate description of long-range interactions common in nitro-aromatic systems.

Computational Setup

• Functional Selection:

  • Primary: wB97X-D (Range-separated hybrid with dispersion corrections). Reasoning: Standard hybrids like B3LYP often underestimate band gaps and fail to capture the long-range electron-electron correlations essential for describing the nitro-group charge withdrawal.

  • Secondary (Validation): M06-2X . Reasoning: Excellent for main-group thermochemistry and non-covalent interactions (stacking).

• Basis Set: 6-311++G(d,p) .[1][2] Reasoning: Diffuse functions (++) are mandatory for anionic species and electron-rich nitro groups to correctly model the tail of the wavefunction.

• Solvation Model: PCM (Polarizable Continuum Model) using Dichloromethane (

  ) or Toluene ( ). Reasoning: Simulates the dielectric environment of organic electronic devices.

Experimental Workflow Diagram

Caption: Step-by-step computational workflow for validating electronic properties of trinitrofluorene derivatives.

Part 2: Comparative Analysis (The "What")

This section objectively compares the electronic signatures of the ketone-functionalized TNF against the hydrocarbon TNF-H2 .

Structural Stability & Geometry

• TNF (Ketone): The

  hybridized carbonyl carbon forces a planar fluorenone core. However, the steric hindrance between the nitro groups (specifically at C1/C8 positions if substituted, though 2,4,7 is less sterically crowded) can induce slight torsion.

• TNF-H2 (Hydrocarbon): The

  methylene bridge ( ) introduces a slight envelope pucker, breaking perfect planarity. This reduces -conjugation length compared to TNF.

Electronic Properties Comparison

Property	2,4,7-Trinitrofluorenone (TNF)	2,4,7-Trinitrofluorene (TNF-H2)	Significance
LUMO Energy	Lower (~ -4.0 to -4.5 eV)	Higher (~ -3.0 to -3.5 eV)	Lower LUMO = Stronger Electron Acceptor. TNF is a premier acceptor.
HOMO Energy	Lower (Stabilized)	Higher (Less Stabilized)	Deep HOMO in TNF prevents oxidative degradation.
HOMO-LUMO Gap ( )	Narrower (~2.5 - 3.0 eV)	Wider (> 3.2 eV)	Narrower gap facilitates visible light absorption and charge transfer.
Dipole Moment	High (~4 - 6 Debye)	Moderate (~3 - 4 Debye)	High dipole in TNF enhances solubility and packing in polar matrices.
Electrophilicity ( )	Very High	Moderate	Indicates TNF's superior ability to accept electrons in CT complexes.

Mechanism of Action: The Carbonyl Effect

The carbonyl group in TNF acts as a strong electron-withdrawing group (EWG) via the mesomeric effect (-M), acting in synergy with the three nitro groups.

• In TNF: The C=O group pulls electron density from the ring, stabilizing the LUMO significantly. This makes the molecule "electron hungry" (high electron affinity).

• In TNF-H2: The

  group is weakly electron-donating (hyperconjugation), which destabilizes the LUMO relative to TNF, making it a poorer electron acceptor.

Logic Diagram: Structure-Property Relationship

Caption: Causal relationship between bridge substitution (C=O vs CH2) and final electronic acceptor strength.

Part 3: Experimental Protocol for Validation

To validate these theoretical predictions in the lab, use the following protocol:

• UV-Vis Spectroscopy (Band Gap Determination):

  • Dissolve 10

    M of TNF and TNF-H2 in Dichloromethane.

  • Record absorption spectra (200–800 nm).

  • Expectation: TNF will show a bathochromic shift (red shift) and a charge-transfer band if mixed with a donor (e.g., Carbazole), confirming its lower gap and acceptor nature.

• Cyclic Voltammetry (LUMO Measurement):

  • Electrolyte: 0.1 M

    in Acetonitrile.

  • Working Electrode: Glassy Carbon; Reference: Ag/AgCl.

  • Measure reduction onset potential (

    ).

  • Calculate LUMO:

    .

  • Expectation: TNF will reduce at a much less negative potential (easier to reduce) than TNF-H2.

References

• NIST Chemistry WebBook. "2,4,7-Trinitrofluorenone - Thermochemical Data." National Institute of Standards and Technology. [Link]

• Hadi, H. & Safari, R. (2025). "Fluorenone as a Promising Material for Nanoelectronics: Electric Field Effects Investigated." Advances in Energy and Materials Research. [Link]

• Ostojić, B. D.[3][4][5] & Đorđević, D. S. (2019).[4] "The role of molecular properties of mononitrofluoranthenes to their mutagenic activity: Insight from ab initio and DFT calculations." Journal of the Serbian Chemical Society. [Link]

• Alsaab, H. O. (2025).[6] "DFT and QTAIM analysis of fluorenol and fluorenone in molecular nanoelectronics." Scientific Reports. [Link]

• PubChem. "2,4,7-Trinitrofluoren-9-one Compound Summary." National Center for Biotechnology Information. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. alrasheedcol.edu.iq [alrasheedcol.edu.iq]
• 3. researchgate.net [researchgate.net]
• 4. View of The role of molecular properties of mononitrofluoranthenes to their mutagenic activity: Insight from ab initio and DFT calculations [shd-pub.org.rs]
• 5. HOMO and LUMO - Wikipedia [en.wikipedia.org]
• 6. Predicting the Mutagenic Activity of Nitroaromatics Using Conceptual Density Functional Theory Descriptors and Explainable No-Code Machine Learning Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate proper disposal procedures

This technical guide provides essential safety, handling, and disposal protocols for Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate (CAS: 164297-32-9). As a polynitroaromatic compound, this chemical presents specific energetic and toxicological hazards that require strict adherence to institutional Environmental Health and Safety (EHS) guidelines.

The following protocols are designed for researchers and safety officers operating within professional, properly equipped laboratory environments. Under no circumstances should laboratory personnel attempt to chemically neutralize or destroy energetic materials in-house; all final disposal must be managed by licensed waste disposal professionals.

Physicochemical Hazard Profile

To safely manage the disposal of Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate, one must first understand its molecular behavior. The fluorene core is heavily modified by three nitro (

) groups.

• Mechanistic Causality of Hazard: Nitro groups are strongly electron-withdrawing, both inductively and via resonance. This makes the fluorene ring highly electron-deficient, which is why trinitrofluorene derivatives are excellent electron acceptors in charge-transfer complexes [1]. However, the high nitrogen-to-carbon ratio and the presence of built-in oxidizers (the nitro groups) classify this compound as an energetic polynitroaromatic.

• Reactivity: Aromatic nitrates range from slight to strong oxidizing agents. If mixed with reducing agents, strong bases, hydrides, or sulfides, they can initiate a vigorous, potentially explosive reaction [2]. Furthermore, dry polynitroaromatics can be sensitive to shock, friction, and static discharge.

Quantitative Hazard Summary

Property / Characteristic	Data / Classification	Safety Implication
CAS Number	164297-32-9	Unique identifier for EHS logging [3].
Chemical Formula		High oxygen balance; energetic potential.
Physical State	Solid (typically crystalline/powder)	Dust generation poses inhalation and explosive risks.
Solubility	Insoluble in water; soluble in organics	Water cannot be used to flush or dissolve the chemical [2].
Incompatibilities	Reducing agents, strong bases, heavy metals	Risk of exothermic decomposition or shock-sensitive salt formation.

Standard Operating Procedure (SOP): Institutional Disposal

Because of its energetic nature, the primary goal of the disposal workflow is to prevent the accumulation of dry, friction-sensitive material and to ensure safe handover to a licensed chemical incinerator equipped with an afterburner and scrubber [4].

Step-by-Step Disposal Workflow

Step 1: Waste Segregation

• Action: Isolate the chemical from all incompatible waste streams.

• Rationale: Mixing polynitroaromatics with heavy metal waste (e.g., lead, copper, zinc) can form highly unstable, shock-sensitive metal picrates or related explosive salts. Do not mix with amines or reducing agents.

Step 2: Desensitization and Containment

• Action: If the material is solid and no longer needed, do not scrape or subject the container to friction. Leave the chemical in its original container. If generating routine experimental waste, dissolve or suspend the material in a compatible, EHS-approved combustible solvent (e.g., acetone) [4].

• Rationale: Wetting or dissolving energetic polynitroaromatics in a compatible solvent significantly reduces their sensitivity to friction and static discharge during transport.

Step 3: Secondary Packaging

• Action: Place the primary sealed container inside a secondary shatterproof container (e.g., a heavy-duty polyethylene jar). If the material is dry, ensure the packaging is anti-static.

Step 4: Labeling and EHS Transfer

• Action: Affix a hazardous waste tag explicitly detailing the chemical name, concentration, and the specific hazards: "Polynitroaromatic / Energetic Hazard / Oxidizer."

• Action: Submit a waste collection request to your institutional EHS department. Do not store the waste for prolonged periods (e.g., >90 days).

Spill Response and Decontamination Protocol

In the event of an accidental release, immediate action must be taken to prevent dust suspension and ignition.

• Isolate the Area: Immediately evacuate personnel from the immediate vicinity and remove all sources of ignition (open flames, hot plates, sparking equipment) [2].

• Dampen the Spill: Do not sweep dry powder. Gently dampen the solid spill material with a compatible solvent such as acetone. This mitigates dust generation and desensitizes the energetic material [2].

• Collection: Use absorbent paper dampened with acetone to pick up the material. Avoid using metal spatulas or tools that could generate a spark or friction.

• Containment: Seal the contaminated absorbent materials and any contaminated PPE in a vapor-tight, anti-static plastic bag for eventual EHS disposal[2].

• Surface Decontamination: Wash all contaminated surfaces with acetone, followed by a thorough washing with a standard laboratory soap and water solution [2].

Disposal Workflow Visualization

The following diagram illustrates the logical decision tree for processing Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate waste within a laboratory setting.

Caption: Institutional EHS workflow for the safe segregation and disposal of polynitroaromatic waste.

References

• Molaid. (2008). 2,5,7-trinitrofluorene-4-carboxylic acid methyl ester | 164297-32-9. Retrieved from[Link]

Personal Protective Equipment (PPE) &amp; Handling Guide: Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate

Executive Summary: The "Dual Threat" Protocol

Methyl 2,5,7-trinitro-9H-fluorene-4-carboxylate presents a complex safety profile that requires a hybrid handling strategy.[1] Structurally, it combines a fluorene core (associated with intercalation and mutagenicity) with three nitro groups (associated with energetic/explosive potential and methemoglobinemia).

Do not treat this merely as a toxic organic solid. You must adopt a "High-Energy/High-Toxicity" containment protocol. This guide moves beyond standard SDS boilerplate to provide a field-validated operational framework for safe handling.

Hazard Analysis & Risk Assessment

Before selecting PPE, we must understand the specific failure modes of this molecule.

Hazard Domain	Molecular Driver	Operational Risk
Energetic/Explosive	Trinitro- moiety ( )	Shock/Friction Sensitivity: Like TNT (Trinitrotoluene), polynitro-aromatics can be sensitive to impact, friction, or electrostatic discharge (ESD). Dry solids are at maximum risk.
Acute Toxicity	Nitroaromatic reduction	Methemoglobinemia: Absorption through skin or inhalation can oxidize hemoglobin, reducing oxygen transport.[2]
Chronic Toxicity	Fluorene intercalation	Carcinogenicity/Mutagenicity: Planar aromatic structures can intercalate into DNA. Treat as a suspected human carcinogen.

PPE Selection Matrix: The Defense Layers

Standard "lab coat and gloves" are insufficient. We utilize a Permeation & Static Defense strategy.

Detailed PPE Specifications

Body Zone	Recommended Equipment	Scientific Rationale
Respiratory	Primary: Chemical Fume Hood (Certified).Secondary: N95/P100 (Particulate) + OV (Organic Vapor) respirator only for emergency egress.	Nitro-compounds often have low vapor pressures but generate toxic dust. The hood prevents inhalation and acts as a blast shield.
Hand Protection (Layer 1)	Laminate Film (e.g., Silver Shield™)	Breakthrough Time: >480 min. Nitroaromatics permeate nitrile rapidly. Laminate offers the only true barrier for stock solutions.
Hand Protection (Layer 2)	5-8 mil Nitrile (Disposable)	Provides dexterity and protects the inner laminate glove from physical tearing. Change every 30 minutes.
Body/Torso	Flame-Resistant (FR) Lab Coat + Cotton Undergarments	ESD Control: Synthetic fabrics (polyester/nylon) generate static charge ( ), a potential ignition source for trinitro- compounds. Cotton/FR materials dissipate charge.
Eye/Face	Chemical Splash Goggles + Face Shield	Safety glasses are insufficient. Goggles seal against dust/vapors; the face shield protects the jugular/neck from glass shrapnel in an explosion event.

PPE Decision Logic (Visualization)

Figure 1: PPE and Handling Decision Logic based on physical state. Note the divergence between static control (solids) and permeation control (liquids).

Operational Protocol: The "Zero-Static" Workflow

This protocol is designed to mitigate the specific risks of friction sensitivity and electrostatic discharge .

Phase 1: Preparation (The "Grounding" Step)

• Remove Synthetics: Ensure no polyester or nylon clothing is worn under the lab coat.

• Dissipate Static: Touch a grounded metal surface (e.g., fume hood sash frame) before opening the chemical container.

• Prepare Balance: Place the analytical balance inside the fume hood. If this is impossible, use a "balance enclosure" with HEPA filtration.

Phase 2: Handling & Weighing (Critical Step)

• Tool Selection: NEVER use metal spatulas. Metal-on-glass friction can initiate detonation in dry polynitro compounds.

  • Preferred: Conductive plastic, wood, or bamboo spatulas.

  • Acceptable: Teflon-coated spatulas.

• Technique: Do not scrape the sides of the bottle. Gently lift the powder.

• Solvation: Solvate the compound as quickly as possible. Once in solution (e.g., DMSO, DCM), the explosion risk drops significantly, though toxicity remains.

Phase 3: Decontamination

• Wipe Down: Use a solvent-dampened wipe (Acetone or Ethanol) to clean the balance and work area immediately.

• Do Not Dry Sweep: If powder spills, cover with a wet paper towel to desensitize, then wipe up. Dry sweeping generates static.

Emergency Response & Disposal

Spill Response Workflow

Scenario: 500mg powder spill in fume hood.

• Alert: Announce "Spill - Potential Energetic."

• Desensitize: Gently mist the pile with water or ethanol (using a squirt bottle) to wet the solid. Do not pour directly (impact risk).[3]

• Collect: Once wet, use a plastic scraper to push into a waste container.

• Clean: Wash surface with 10% Sodium Thiosulfate (destroys some alkylating agents) followed by soapy water.

Disposal Logistics

• Segregation: DO NOT mix with strong oxidizers (Peroxides, Nitric Acid) or strong reducers in the waste stream.

• Labeling: Label clearly as "P-List Analog: Nitro-aromatic / Potential Explosive."

• Destruction (Expert Only): Chemical reduction using Zinc/HCl is a common deactivation method for nitro groups, but this should only be performed by senior chemists in small batches.

References

• National Institute for Occupational Safety and Health (NIOSH). (2023). Pocket Guide to Chemical Hazards: Nitro compounds, aromatic.[1] Centers for Disease Control and Prevention. [Link]

• American Chemical Society (ACS). (2015). Identifying and Evaluating Hazards in Research Laboratories. ACS Committee on Chemical Safety. [Link]

• Urbanski, T. (1964). Chemistry and Technology of Explosives. Vol. 1 (Nitro Derivatives of Aromatic Hydrocarbons). Pergamon Press.

• PubChem. (n.d.). Compound Summary: 2,4,7-Trinitrofluorenone (Analogous Structure Safety Data). National Library of Medicine. [Link]

Sources

• 1. iloencyclopaedia.org [iloencyclopaedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]